N,N,2,3,4-pentafluoroaniline

Core Science & Biosynthesis

2,3,4,5,6-pentafluoroaniline physical properties

2,3,4,5,6-Pentafluoroaniline: A Technical Whitepaper on Physicochemical Profiling, Reactivity Mechanisms, and Advanced Applications

Executive Summary

In the landscape of modern drug development and advanced materials science, highly fluorinated aromatic building blocks are indispensable. Among these, 2,3,4,5,6-pentafluoroaniline (CAS: 771-60-8) stands out as a uniquely versatile, yet chemically demanding, synthon. As a Senior Application Scientist, I frequently leverage this compound to engineer lipophilic pharmacophores, robust catalytic ligands, and specialized metal-drug complexes. This whitepaper deconstructs the physical properties of 2,3,4,5,6-pentafluoroaniline, explains the electronic causality dictating its reactivity, and provides field-proven, self-validating protocols for its handling and derivatization.

Structural and Physicochemical Profiling

The physical behavior of 2,3,4,5,6-pentafluoroaniline is entirely dictated by the exhaustive fluorination of its aromatic ring. The dense electron cloud of the five fluorine atoms significantly alters its phase transition temperatures, dipole moment, and lipophilicity compared to a standard aniline molecule[1].

Below is a consolidated physicochemical profile critical for downstream experimental design:

Property	Value	Causality / Implication for Experimental Design
CAS Number	771-60-8	Standard identifier for procurement and safety tracking.
Molecular Formula	C₆H₂F₅N	Exhaustive fluorination maximizes steric and electronic shielding.
Molar Mass	183.08 g/mol	High mass-to-carbon ratio aids in distinct mass spectrometry (MS) identification.
Density	1.744 g/mL	Unusually dense for an organic molecule; requires vigorous stirring in biphasic reactions[1].
Melting Point	33 – 36 °C	Exists as a low-melting solid or crystalline powder at room temperature; gentle warming may be required for neat transfers[1],.
Boiling Point	153 – 154 °C	Moderately volatile; suitable for gas chromatography (GC) without derivatization[1],.
Dipole Moment	2.95 D	Strong dipole driven by the C-F bonds, affecting solvent interactions[1].
LogP (Octanol/Water)	1.87	High lipophilicity; ideal for designing membrane-permeable drug candidates[1].

Electronic Architecture & Mechanistic Causality

To successfully utilize 2,3,4,5,6-pentafluoroaniline, one must understand the dual electronic effects at play. The pentafluorophenyl ring exerts a profound electron-withdrawing inductive effect (-I) through the sigma framework, while simultaneously donating electron density through the pi system (+M resonance effect)[2].

The Causality of Poor Nucleophilicity: Because the inductive effect of the five highly electronegative fluorine atoms overwhelms the resonance effect, electron density is aggressively pulled away from the amine (-NH₂) group[2]. Consequently, the lone pair on the nitrogen is highly stabilized and less available for bonding.

• Result: 2,3,4,5,6-pentafluoroaniline is a remarkably poor nucleophile. Standard condensation protocols (e.g., mixing with an aldehyde in ethanol to form a Schiff base) will often fail or yield trace amounts of product. Synthesizing complex derivatives requires harsh Lewis acid activation or specialized transfer reagents to force the reaction forward[3].

Experimental Workflows & Protocols

To overcome the inherent unreactivity of the amine group, we utilize aluminum transfer reagents. The following protocol details the synthesis of a bis(imino)acenaphthene (BIAN) ligand, a highly prized scaffold in catalysis and coordination chemistry[3].

Workflow for the synthesis, characterization, and application of 2,3,4,5,6-pentafluoroaniline.

Protocol 3.1: Synthesis of Pentafluorophenyl-BIAN Ligands

This protocol utilizes trimethylaluminum (AlMe₃) to activate the amine.

• Preparation & Purging: Dissolve 2,3,4,5,6-pentafluoroaniline in anhydrous toluene under a strict argon atmosphere[3].

  • Causality: Moisture must be entirely excluded. AlMe₃ reacts violently with water, which would quench the reagent before it can activate the amine.

• Activation: Cool the solution to 0 °C. Add a 2M solution of AlMe₃ in toluene dropwise[3].

  • Causality: The poor nucleophilicity of the amine requires transmetalation to form an activated iminoalane intermediate. The low temperature safely dissipates the heat generated by the exothermic evolution of methane gas.

• Condensation: Add the target diketone (e.g., acenaphthenequinone) as a suspension in toluene. Heat the mixture to reflux (110 °C) for 24 hours[3].

• Self-Validation Check (In-Process): Monitor the reaction via Thin Layer Chromatography (TLC). If the starting aniline persists, verify the integrity of your anhydrous environment, as premature quenching of the iminoalane is the most common failure point.

Protocol 3.2: Spectroscopic Characterization

A self-validating analytical system is required to confirm the integrity of the pentafluorophenyl ring post-reaction.

• ¹⁹F NMR Spectroscopy (Primary Validation): Run the sample in CDCl₃.

  • Causality: ¹⁹F NMR is the ultimate diagnostic tool for this compound. The five fluorine atoms will present as three distinct multiplets (2 ortho, 2 meta, 1 para). A shift in these signals confirms successful derivatization without relying on the often-cluttered ¹H NMR aromatic region.

• Infrared (FT-IR) Spectroscopy: Analyze the vibrational modes.

  • Causality: The N-H stretching vibrations of the starting material (~3400 cm⁻¹) will completely disappear upon successful imine/ligand formation. Furthermore, Natural Bond Orbital (NBO) analysis confirms that the C-F stretching frequencies are highly sensitive to changes in the ring's electron density during complexation[2].

Applications in Drug Development & Catalysis

The unique physicochemical properties of 2,3,4,5,6-pentafluoroaniline make it a highly sought-after moiety in several advanced fields:

• Antiparasitic Metal-Drug Complexes: The compound is used to synthesize coordination complexes such as cis-Pt-(2,3,4,5,6-pentafluoroaniline)₂-Br₂. The high lipophilicity (LogP = 1.87) imparted by the pentafluorophenyl rings enhances cellular permeability, demonstrating significant efficacy against the promastigote forms of Leishmania donovani.

• Cytochrome P450 Mechanistic Studies: In pharmacokinetic profiling, derivatives like 2,3,4,5,6-pentafluoro-N,N-dimethylaniline N-oxide are used to probe the mechanism of Cytochrome P450-mediated N-dealkylation. The fluorinated ring acts as a stable, electron-withdrawing anchor that allows researchers to isolate hydrogen-atom transfer rates[4].

• Industrial Catalysis: The amine is a direct precursor to pentafluorophenylammonium triflate, a highly efficient, moisture-tolerant catalyst used for complex esterification and thioesterification reactions in pharmaceutical scale-ups.

References

1.[1] 2,3,4,5,6-pentafluoroaniline - Compound Classes Source: Stenutz URL:

2. 2,3,4,5,6-Pentafluoroaniline 99% 771-60-8 Source: Sigma-Aldrich URL:

3.[3] Synthesis of a Mixed Bis(imino)acenaphthene (BIAN) Ligand Using Aluminum Transfer Reagents Source: ChemRxiv URL:

4.[2] Theoretical anharmonic Raman and infrared spectra with vibrational assignments and NBO analysis for 2,3,4,5,6-pentafluoroaniline Source: ResearchGate URL:

5.[4] Anilinic N-Oxides Support Cytochrome P450-Mediated N-Dealkylation through Hydrogen-Atom Transfer Source: PMC (NIH) URL:

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• 1. 2,3,4,5,6-pentafluoroaniline [stenutz.eu]
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2,3,4,5,6-pentafluoroaniline chemical structure and behavior

An In-depth Technical Guide to 2,3,4,5,6-Pentafluoroaniline: Structure, Behavior, and Applications

Foreword

As a Senior Application Scientist, my experience has consistently demonstrated that a profound understanding of a reagent's fundamental characteristics is paramount to its successful application in complex synthetic workflows. This guide is crafted for researchers, scientists, and drug development professionals who seek not just to use 2,3,4,5,6-pentafluoroaniline, but to master its application. We will move beyond a superficial overview to dissect the causality behind its unique reactivity and explore how its distinct properties can be leveraged to achieve specific synthetic outcomes. The protocols and data presented herein are designed to be self-validating, providing a robust framework for your experimental design.

The Unique Chemical Landscape of 2,3,4,5,6-Pentafluoroaniline

2,3,4,5,6-Pentafluoroaniline (PFA) is an aromatic amine where all five hydrogens of the aniline phenyl ring have been substituted with fluorine atoms. This extensive fluorination is not merely an incremental modification; it fundamentally alters the electronic and steric environment of the molecule, bestowing upon it a unique chemical personality that sets it apart from its non-fluorinated counterpart.

The core of PFA's distinct behavior lies in the strong inductive electron-withdrawing effect of the five fluorine atoms. This effect creates a highly electron-deficient (π-deficient) aromatic ring. Consequently, the lone pair of electrons on the nitrogen atom is significantly delocalized into the ring to a much lesser extent than in aniline. This has profound implications for its basicity and nucleophilicity.

Physicochemical Properties: A Quantitative Overview

The unique structural attributes of PFA manifest in its physical properties, which are critical for its handling, storage, and reaction setup.

Property	Value	Significance in Application
Molecular Formula	C₆F₅NH₂	-
Molecular Weight	183.08 g/mol	Essential for stoichiometric calculations in synthesis.
Appearance	White to off-white crystalline solid	Indicates purity; discoloration may suggest degradation.
Melting Point	33-35 °C	Low melting point allows for easy handling as a liquid in slightly warmed solvents.
Boiling Point	153-154 °C	Allows for purification by distillation under atmospheric or reduced pressure.
pKa	~0.3	The significantly low pKa reflects the severely reduced basicity of the amino group due to the electron-withdrawing fluorine atoms. This is a critical consideration for its use as a nucleophile.
Solubility	Soluble in many organic solvents (e.g., THF, CH₂Cl₂, acetone); insoluble in water.	Dictates solvent choice for reactions and extractions.

Synthesis and Reactivity: A Tale of Two Moieties

The reactivity of 2,3,4,5,6-pentafluoroaniline is a fascinating duality governed by the nucleophilic amino group and the electrophilic pentafluorophenyl ring.

Synthesis of 2,3,4,5,6-Pentafluoroaniline

The industrial synthesis of PFA is a classic example of nucleophilic aromatic substitution (SₙAr) on a highly electron-deficient ring. Hexafluorobenzene, activated by the six fluorine atoms, readily reacts with ammonia.

Caption: Synthesis of PFA via Nucleophilic Aromatic Substitution.

Reactions at the Amino Group

Despite its reduced basicity, the amino group of PFA remains sufficiently nucleophilic to participate in a range of classical amine reactions.

• Acylation: Reaction with acyl chlorides or anhydrides in the presence of a non-nucleophilic base (e.g., pyridine, triethylamine) readily forms the corresponding amide. The base is crucial to neutralize the HCl or carboxylic acid byproduct.

• Diazotization: PFA can be converted to the corresponding diazonium salt using sodium nitrite and a strong acid. These salts are versatile intermediates for introducing other functional groups.

Reactions on the Pentafluorophenyl Ring

The electron-deficient nature of the ring makes it susceptible to nucleophilic aromatic substitution, typically at the para-position (C4), which is the most activated site.

Caption: Key reactivity pathways of 2,3,4,5,6-Pentafluoroaniline.

Application in Drug Development: The Power of Fluorine

The incorporation of the pentafluorophenyl moiety into drug candidates is a widely used strategy in medicinal chemistry. The fluorine atoms can enhance metabolic stability by blocking sites of oxidative metabolism, and the overall lipophilicity of the molecule can be fine-tuned.

Experimental Protocol: Synthesis of N-(pentafluorophenyl)acetamide

This protocol provides a detailed, self-validating workflow for the acylation of PFA.

Objective: To synthesize N-(pentafluorophenyl)acetamide via acylation of 2,3,4,5,6-pentafluoroaniline with acetyl chloride.

Materials:

• 2,3,4,5,6-Pentafluoroaniline (1.00 g, 5.46 mmol)

• Anhydrous Dichloromethane (DCM), 20 mL

• Pyridine (0.47 mL, 5.73 mmol, 1.05 eq)

• Acetyl Chloride (0.41 mL, 5.73 mmol, 1.05 eq)

• 1 M HCl solution

• Saturated NaHCO₃ solution

• Brine

• Anhydrous MgSO₄

Procedure:

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2,3,4,5,6-pentafluoroaniline in 20 mL of anhydrous DCM under a nitrogen atmosphere.

  • Causality: Anhydrous conditions are critical as acetyl chloride reacts readily with water. The inert atmosphere prevents side reactions.

• Base Addition: Add pyridine to the solution and cool the flask to 0 °C in an ice bath.

  • Causality: Pyridine acts as a base to neutralize the HCl generated during the reaction, driving the equilibrium towards product formation. Cooling controls the initial exothermic reaction.

• Acylating Agent Addition: Add acetyl chloride dropwise to the cold, stirred solution over 5 minutes.

  • Causality: Slow addition prevents a rapid temperature increase and potential side reactions.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1 hour. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Self-Validation: TLC provides a real-time assessment of the reaction's completion, preventing premature workup or unnecessary reaction time.

• Workup: Quench the reaction by adding 15 mL of 1 M HCl. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 15 mL of 1 M HCl, 15 mL of saturated NaHCO₃, and 15 mL of brine.

  • Causality: The HCl wash removes excess pyridine. The NaHCO₃ wash neutralizes any remaining acid. The brine wash removes residual water.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) to yield pure N-(pentafluorophenyl)acetamide.

Safety and Handling

2,3,4,5,6-Pentafluoroaniline is a toxic compound and should be handled with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. All operations should be conducted within a certified chemical fume hood to avoid inhalation of dust or vapors.

References

• PubChem. (n.d.). Pentafluoroaniline. Retrieved from [Link]

Pentafluoroaniline: A Deep Dive into the Profound Electron-Withdrawing Effects of Aromatic Fluorination

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Pentafluoroaniline (PFA) stands as a cornerstone in the synthesis of high-performance polymers, advanced agrochemicals, and complex pharmaceutical intermediates.[1][2] Its unique chemical profile is dominated by the presence of five fluorine atoms, which fundamentally alter the electronic landscape of the aniline core. This guide provides a comprehensive technical exploration of the powerful electron-withdrawing effects exerted by the C₆F₅ group. We will dissect the interplay between fluorine's strong inductive pull and its weaker resonance donation, demonstrating how this balance dictates the molecule's spectroscopic signature, chemical reactivity, and overall utility. This document moves beyond a simple recitation of facts to explain the causality behind the observed phenomena, offering field-proven insights and validated protocols for the modern researcher.

The Duality of Fluorine's Electronic Influence

The chemical behavior of any substituted benzene is a tug-of-war between two primary electronic forces: the inductive effect and the resonance effect. In pentafluoroaniline, this dynamic is dramatically skewed.

• Inductive Effect (-I): Fluorine is the most electronegative element, and its primary influence is a powerful through-sigma (σ) bond withdrawal of electron density from the aromatic ring.[3] With five fluorine atoms, this effect is amplified, rendering the phenyl ring exceptionally electron-deficient.

• Resonance Effect (+R): Like other halogens, fluorine possesses lone pairs that can be delocalized into the aromatic pi (π) system.[4] This donation of electron density, which would typically activate the ortho and para positions, is significantly tempered by the poor orbital overlap between carbon's 2p and fluorine's 2p orbitals.

In PFA, the inductive withdrawal overwhelmingly dominates the weak resonance donation. This creates a molecule with a highly deactivated aromatic ring and a significantly less basic amino group compared to its non-fluorinated parent, aniline.

Caption: Dominance of the inductive effect in PFA.

Synthesis: A Validated Protocol

A reliable method for synthesizing pentafluoroaniline is the Hofmann Rearrangement of pentafluorobenzamide.[5] This reaction proceeds by treating the amide with a basic solution of bromine, causing a rearrangement that eliminates the carbonyl group and yields the primary amine.

Experimental Protocol: Synthesis of Pentafluoroaniline via Hofmann Rearrangement[5]

• Reagent Preparation: In a suitable reaction vessel equipped with a stirrer and cooling bath, dissolve 68 g of sodium hydroxide in 1200 g of water. Maintain the temperature between 0 and 10 °C.

• Bromine Addition: Slowly add 75 g of bromine dropwise to the cold sodium hydroxide solution. Stir the resulting mixture for 1 hour, ensuring the temperature remains between 0 and 10 °C.

• Amide Addition: Add 90 g of solid pentafluorobenzamide to the reaction mixture in portions. The addition should be controlled to maintain the internal reaction temperature at approximately 80 °C.

• Reaction Completion & Cooldown: Once the addition is complete and the reaction subsides, cool the mixture to 20 °C.

• Extraction: Add 200 g of methyl tert-butyl ether (MTBE) to the reaction solution. Stir thoroughly, then allow the layers to separate.

• Isolation: Collect the organic (upper) phase. Concentrate the organic phase by removing the MTBE under reduced pressure at a temperature not exceeding 30 °C.

• Product: The resulting residue is pentafluoroaniline. A typical yield is around 69 g (89.5%). Purity can be assessed by HPLC.

Caption: Workflow for the synthesis of pentafluoroaniline.

Spectroscopic Analysis: The Electronic Fingerprint

Spectroscopy provides direct evidence of the electron-withdrawing effects within the PFA molecule.[3][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for probing the electronic environment of ¹H, ¹³C, and ¹⁹F nuclei.

• ¹⁹F NMR: This is particularly revealing for fluorinated compounds due to the wide chemical shift range and high sensitivity of the ¹⁹F nucleus.[7] The spectrum of PFA typically shows three distinct signals corresponding to the ortho, meta, and para fluorine atoms, with complex spin-spin coupling patterns.[8][9] The significant downfield shifts relative to fluorobenzene are indicative of a highly deshielded, electron-poor environment.

• ¹H NMR: The chemical shift of the amino protons (-NH₂) is influenced by the electron density on the nitrogen.[3] In PFA, these protons are shifted downfield compared to aniline, reflecting the reduced electron density caused by the C₆F₅ group.

• ¹³C NMR: The carbons of the aromatic ring in PFA are significantly deshielded and shifted downfield compared to aniline, a direct consequence of the powerful inductive withdrawal by the attached fluorines.[10]

Infrared (IR) and UV-Vis Spectroscopy

• IR Spectroscopy: The IR spectrum of PFA is characterized by strong C-F stretching absorptions, typically found in the 1000-1400 cm⁻¹ region.[11][12] The N-H stretching vibrations of the primary amine appear around 3300-3500 cm⁻¹.[13][14]

• UV-Vis Spectroscopy: The π → π* electronic transitions in the aromatic ring are affected by the substituents. In arylamines, the nitrogen lone pair interacts with the ring's π system.[13] For PFA, the strong deactivation by fluorine atoms leads to a hypsochromic shift (shift to shorter wavelength) of the maximum absorbance (λmax) compared to aniline, as the energy gap between the ground and excited states is increased.

Data Summary & Protocol

Table 1: Comparative Spectroscopic Data

Technique	Aniline (C₆H₅NH₂) - Approx. Values	Pentafluoroaniline (C₆F₅NH₂) - Approx. Values	Interpretation of the Shift
¹H NMR (NH₂)	~3.4 ppm (in CDCl₃)	> 3.7 ppm (in CDCl₃)	Downfield shift indicates decreased electron density on N.
¹⁹F NMR	N/A	ortho: ~ -163 ppm, meta: ~ -165 ppm, para: ~ -157 ppm (Ref: CFCl₃)	Reveals three distinct electronic environments for F atoms.
IR (N-H Stretch)	3430, 3350 cm⁻¹	3490, 3390 cm⁻¹	Higher frequency indicates a stronger, less polar N-H bond.
IR (C-F Stretch)	N/A	~1330, ~1240 cm⁻¹	Characteristic strong absorptions for aryl fluorides.
UV-Vis (λmax)	~280 nm (in Ethanol)	~265 nm (in Ethanol)	Hypsochromic (blue) shift indicates electronic deactivation.

Generalized Protocol for Spectroscopic Analysis [15]

• Sample Preparation: Prepare solutions of PFA in appropriate deuterated solvents (e.g., CDCl₃ for NMR) or UV-transparent solvents (e.g., ethanol for UV-Vis) at a concentration of ~10-20 mg/mL for NMR and 10⁻⁴ M for UV-Vis. For IR, a thin film can be prepared on a KBr plate or analyzed using an ATR accessory.

• Data Acquisition:

  • NMR: Acquire ¹H, ¹³C, and ¹⁹F spectra on a spectrometer (e.g., 400 MHz). Use standard pulse programs. For ¹⁹F NMR, use an appropriate reference like CFCl₃.

  • IR: Record the spectrum on an FTIR spectrometer over a range of 4000-400 cm⁻¹.

  • UV-Vis: Scan the sample from 200-400 nm in a dual-beam spectrophotometer using the pure solvent as a blank.

• Data Analysis: Process the spectra to determine chemical shifts (δ), coupling constants (J), absorption frequencies (cm⁻¹), and maximum absorbance (λmax). Compare the data to reference spectra and known values for related compounds.

Acidity and Basicity: A Quantitative Measure of Deactivation

The most dramatic chemical consequence of the C₆F₅ group is the profound reduction in the basicity of the amino group. The pKa of the anilinium ion (C₆H₅NH₃⁺) is a direct measure of aniline's basicity.[3] Electron-withdrawing groups decrease the electron density on the nitrogen, making its lone pair less available to accept a proton and thereby lowering the basicity (lower pKa).

The five highly electronegative fluorine atoms inductively pull electron density away from the nitrogen, severely destabilizing the positive charge that would form on the nitrogen in the conjugate acid (C₆F₅NH₃⁺). This makes protonation far less favorable.

Table 2: Comparison of Basicity

Compound	Conjugate Acid	pKa of Conjugate Acid	Relative Basicity
Aniline	C₆H₅NH₃⁺	~4.6	Baseline
Pentafluoroaniline	C₆F₅NH₃⁺	~0.3	~20,000 times less basic

Reactivity: A Tale of Two Pathways

The extreme electronic properties of PFA dictate its reactivity, largely deactivating it toward traditional aniline chemistry while enabling pathways characteristic of highly electron-poor aromatics.

Electrophilic Aromatic Substitution: A Challenging Endeavor

The C₆F₅ ring is exceptionally deactivated towards attack by electrophiles.[16][17] The strong -I effect of the fluorines reduces the electron density of the π-system to such an extent that classic electrophilic substitution reactions (nitration, halogenation, Friedel-Crafts) are extremely difficult and often fail or require exceptionally harsh conditions.

Nucleophilic Aromatic Substitution (SNA_r): The Favored Pathway

Conversely, the electron-deficient nature of the ring makes it highly susceptible to nucleophilic aromatic substitution.[17][18] Strong nucleophiles can attack the ring and displace a fluoride ion. This reaction is most favorable at the para position, as the negative charge of the intermediate (Meisenheimer complex) can be delocalized onto the amino group.

Reactions at the Amino Group

While the basicity is low, the nitrogen lone pair is still present.

• Diazotization: Formation of the diazonium salt (C₆F₅N₂⁺) is possible but requires modified conditions compared to aniline. The low basicity means the reaction with nitrous acid is slow; it is often performed in concentrated acids or specialized solvents like liquid hydrogen fluoride to facilitate the reaction.[17]

• Derivatization: PFA serves as a precursor for useful reagents. For example, it is used to prepare pentafluorophenylammonium triflate, an effective catalyst for esterification reactions.[19][20]

Computational Chemistry: Visualizing the Electronic Deficit

Modern computational methods like Density Functional Theory (DFT) provide invaluable insights into the electronic structure that governs PFA's properties.[21][22][23][24]

• Molecular Orbitals (HOMO/LUMO): Calculations reveal the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). For PFA, the HOMO is largely centered on the amino group, while the LUMO is distributed over the electron-deficient ring. The energy gap between these orbitals is relatively large, consistent with the compound's chemical stability.[21][23]

• Molecular Electrostatic Potential (MEP) Maps: MEP maps are color-coded visualizations of the electrostatic potential on the molecule's surface.[25] For PFA, the map clearly shows a region of high positive potential (electron-poor, typically colored blue) covering the entire C₆F₅ ring. A small region of negative potential (electron-rich, red) remains on the nitrogen lone pair, but it is significantly smaller and less intense than that of aniline, visually confirming the drastic reduction in basicity and nucleophilicity.

Caption: Computational models predict and explain PFA's properties.

Conclusion

The five fluorine atoms of pentafluoroaniline are not merely passive substituents; they are powerful modulators that redefine the molecule's character. Through an overwhelming inductive electron withdrawal, they create an aromatic system that is deactivated toward electrophiles but primed for nucleophilic attack. This same effect drastically curtails the basicity of the amino group, altering its reactivity profile significantly from that of aniline. Understanding these fundamental electronic shifts—as revealed by spectroscopic, chemical, and computational evidence—is paramount for any scientist seeking to leverage this versatile and unique building block in the design of next-generation materials and therapeutics.

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A Technical Guide to the Comparative Nucleophilicity of Aniline and 2,3,4,5,6-Pentafluoroaniline

Abstract

This in-depth technical guide provides a comprehensive analysis of the nucleophilicity of 2,3,4,5,6-pentafluoroaniline in comparison to its non-fluorinated counterpart, aniline. The document is structured to provide researchers, scientists, and drug development professionals with a deep understanding of the electronic effects that govern the reactivity of these two compounds. We will explore the interplay of inductive and resonance effects, present quantitative data to support our analysis, and provide a detailed experimental protocol for the kinetic evaluation of their nucleophilicity.

Introduction: The Concept of Nucleophilicity

Nucleophilicity is a kinetic concept that describes the ability of an atom or a group of atoms to donate a pair of electrons to an electrophile, forming a new covalent bond.[1] It is a crucial parameter in predicting the outcome and rate of chemical reactions. Several factors influence a molecule's nucleophilicity, including charge, basicity, steric hindrance, and the nature of the solvent.[1][2] In the context of aromatic amines like aniline, the availability of the lone pair of electrons on the nitrogen atom is the primary determinant of its nucleophilic character.

Electronic Landscape of Aniline and Pentafluoroaniline

The striking difference in nucleophilicity between aniline and 2,3,4,5,6-pentafluoroaniline arises from the profound electronic influence of the five fluorine substituents on the aromatic ring. This influence is a delicate balance of two opposing electronic effects: the inductive effect (-I) and the resonance effect (+M or +R).[3][4]

The Inductive Effect (-I)

Fluorine is the most electronegative element, and its presence on the benzene ring results in a strong withdrawal of electron density through the sigma (σ) bonds.[3][4] In pentafluoroaniline, the cumulative inductive effect of five fluorine atoms significantly depletes the electron density of the aromatic ring and, by extension, the nitrogen atom. This makes the lone pair on the nitrogen less available for donation to an electrophile.

The Resonance Effect (+M)

The lone pairs of electrons in the p-orbitals of the fluorine atoms can be delocalized into the π-system of the benzene ring.[3] This donation of electron density, known as the resonance or mesomeric effect, acts in opposition to the inductive effect and tends to increase electron density, particularly at the ortho and para positions. However, in the case of halogens, and especially fluorine, the electron-withdrawing inductive effect overwhelmingly dominates the electron-donating resonance effect.[5]

Net Electronic Effect

The net result of these competing effects is a significant deactivation of the aromatic ring in pentafluoroaniline compared to aniline. The powerful electron-withdrawing nature of the five fluorine atoms drastically reduces the electron density on the nitrogen atom, thereby diminishing its nucleophilicity.

Quantitative Comparison: pKa Values

A good indicator of nucleophilicity is the pKa of the conjugate acid (the anilinium ion). A higher pKa value corresponds to a stronger base, which generally implies a more available lone pair and thus higher nucleophilicity.

Compound	pKa of Conjugate Acid
Aniline	4.6
2,3,4,5,6-Pentafluoroaniline	-0.28

Note: pKa values can vary slightly depending on the solvent and measurement conditions. The pKa of aniline is a widely accepted value. The pKa of pentafluoroaniline is significantly lower due to the strong electron-withdrawing effects of the fluorine atoms.

The stark difference in pKa values underscores the dramatically reduced basicity and, consequently, the nucleophilicity of pentafluoroaniline.

Visualizing the Electronic Effects

The following diagrams, generated using Graphviz, illustrate the dominant electronic effects in both aniline and pentafluoroaniline.

Caption: Electronic effects in aniline vs. pentafluoroaniline.

Experimental Determination of Nucleophilicity: A Kinetic Approach

To empirically quantify the difference in nucleophilicity, a kinetic study can be performed by reacting both anilines with a standard electrophile, such as methyl iodide, and monitoring the reaction rates.

Experimental Protocol

Objective: To determine the second-order rate constants for the reaction of aniline and 2,3,4,5,6-pentafluoroaniline with methyl iodide.

Materials:

• Aniline (freshly distilled)

• 2,3,4,5,6-Pentafluoroaniline[6][7]

• Methyl iodide

• Acetonitrile (anhydrous)

• Standard volumetric flasks and pipettes

• A constant temperature bath

• HPLC or GC-MS for monitoring reaction progress

Procedure:

• Solution Preparation:

  • Prepare stock solutions of known concentrations of aniline, pentafluoroaniline, and methyl iodide in anhydrous acetonitrile.

• Reaction Setup:

  • In a series of reaction vessels, place a known volume of the aniline or pentafluoroaniline stock solution.

  • Equilibrate the vessels in a constant temperature bath (e.g., 25°C).

  • Initiate the reaction by adding a known volume of the methyl iodide stock solution to each vessel.

• Monitoring the Reaction:

  • At regular time intervals, withdraw an aliquot from each reaction vessel and quench the reaction (e.g., by rapid dilution with a suitable solvent).

  • Analyze the quenched aliquots using HPLC or GC-MS to determine the concentration of the remaining aniline or pentafluoroaniline and the product formed (N-methylaniline or N-methyl-2,3,4,5,6-pentafluoroaniline).

• Data Analysis:

  • Plot the concentration of the reactant (aniline or pentafluoroaniline) versus time.

  • From the data, determine the initial rate of the reaction for different initial concentrations of the reactants.

  • The reaction is expected to follow second-order kinetics: Rate = k[Amine][CH₃I].

  • The second-order rate constant (k) can be determined from the slope of a plot of 1/[Amine] versus time (if initial concentrations are equal) or by using the integrated rate law for a second-order reaction.

Expected Outcome

The second-order rate constant for the reaction of aniline with methyl iodide will be significantly larger than that for 2,3,4,5,6-pentafluoroaniline, providing a quantitative measure of their relative nucleophilicities.

Experimental Workflow Diagram

Caption: Workflow for kinetic analysis of nucleophilicity.

Implications in Drug Development and Organic Synthesis

The dramatic difference in reactivity between aniline and pentafluoroaniline has significant implications in various fields:

• Drug Development: The introduction of fluorine atoms into a drug candidate can drastically alter its metabolic stability and pharmacokinetic profile. The reduced nucleophilicity of the amino group in fluorinated anilines can make them less susceptible to metabolic N-dealkylation or other enzymatic reactions.[8]

• Organic Synthesis: Pentafluoroaniline serves as a versatile building block for the synthesis of highly fluorinated compounds, including polymers, dyes, and advanced materials.[8][9] Its unique reactivity profile allows for selective transformations that might not be possible with aniline.[10]

Conclusion

The nucleophilicity of 2,3,4,5,6-pentafluoroaniline is profoundly diminished compared to aniline due to the potent electron-withdrawing inductive effect of the five fluorine substituents. This fundamental difference in electronic character is reflected in their respective pKa values and can be quantitatively assessed through kinetic studies. A thorough understanding of these principles is essential for professionals in drug development and organic synthesis, enabling the rational design of molecules with tailored reactivity and properties.

References

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An In-depth Technical Guide to the Safe Handling and Management of 2,3,4,5,6-Pentafluoroaniline

This guide provides a comprehensive overview of the safety protocols and handling procedures for 2,3,4,5,6-pentafluoroaniline (CAS No. 771-60-8), a crucial reagent in pharmaceutical and chemical synthesis.[1][2][3] Adherence to these guidelines is paramount for ensuring the safety of laboratory personnel and the protection of the environment.

Hazard Identification and Toxicological Profile

2,3,4,5,6-Pentafluoroaniline is a white to salmon-colored crystalline solid that presents multiple health and environmental hazards.[2][4][5] It is classified as harmful if swallowed and causes skin and serious eye irritation.[1][6] Furthermore, it may cause respiratory irritation and is considered harmful to aquatic life with long-lasting effects.[1]

1.1. Acute Health Effects:

• Ingestion: Accidental ingestion may be harmful.[4] Animal studies indicate that ingestion of less than 150 grams could be fatal or cause serious health damage.[4]

• Inhalation: Inhalation of dust can lead to respiratory tract irritation.[4][7]

• Skin Contact: Causes skin irritation.[6] Open cuts or abraded skin should not be exposed to this material as it may lead to systemic injury.[4]

• Eye Contact: Causes serious eye irritation.[1][6]

1.2. Chronic Health Effects:

Prolonged or repeated exposure may lead to cumulative health effects.[4] Long-term exposure to high concentrations of dust can cause changes in lung function.[4] As an arylamine, it may be a powerful poison to the blood-making system, with high chronic doses potentially causing spleen congestion and tumor formation.[4] The substance and/or its metabolites may bind to hemoglobin, leading to methemoglobinemia, a condition that impairs oxygen transport in the blood.[4]

1.3. Physical and Chemical Hazards:

While not considered a significant fire risk, 2,3,4,5,6-pentafluoroaniline is a combustible solid.[1][4] Dust clouds may form an explosive mixture with air, and ignition can occur from flames or sparks.[4] During a fire, it may emit poisonous and corrosive fumes, including carbon monoxide, carbon dioxide, hydrogen fluoride, and nitrogen oxides.[4][8]

1.4. Physicochemical Properties:

Property	Value	Source
CAS Number	771-60-8	[1][9]
Molecular Formula	C6H2F5N	[1][5][9]
Molecular Weight	183.08 g/mol	[9]
Appearance	White to salmon crystalline solid	[2][5]
Melting Point	33-35 °C (lit.)	[2]
Boiling Point	153 °C (lit.)	[2]
Flash Point	73 °C (163.4 °F)	[7]
Solubility	Insoluble in water; Soluble in toluene and organic solvents.	[2][10]

Exposure Controls and Personal Protection

A multi-layered approach to exposure control, incorporating engineering controls, administrative controls, and personal protective equipment (PPE), is essential for safely handling 2,3,4,5,6-pentafluoroaniline.

2.1. Engineering Controls:

• Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood, to minimize dust generation and accumulation.[7] Local exhaust ventilation is required where the solid is handled as a powder.[4]

• Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower in close proximity to the workstation.[6][7]

2.2. Personal Protective Equipment (PPE):

The selection of appropriate PPE is critical to prevent personal exposure. The following table summarizes the recommended PPE for handling 2,3,4,5,6-pentafluoroaniline.

Body Part	Recommended Protection	Specifications and Best Practices
Eyes/Face	Chemical safety goggles with side shields or a face shield.	Must meet OSHA 29 CFR 1910.133 or European Standard EN166.[6][7] Contact lenses should be avoided as they can absorb and concentrate irritants.[1]
Skin/Body	Chemical-resistant gloves, overalls, and a P.V.C. apron.	Wear appropriate protective clothing to prevent skin exposure.[7][11]
Hands	Chemical-resistant gloves.	Suitable materials include polychloroprene, nitrile rubber, butyl rubber, and fluorocaoutchouc.[1][4] Glove suitability depends on the frequency and duration of contact.[4] Always wash hands after removing gloves.[1]
Respiratory	NIOSH/MSHA or European Standard EN 149 approved respirator.	A dust mask (type N95, US) is recommended.[10] Respirators are necessary when engineering controls do not adequately prevent exposure.[1][7]

Safe Handling and Storage Procedures

3.1. Handling Protocol:

• Preparation: Before handling, ensure all necessary PPE is donned correctly and that an emergency eyewash station and safety shower are accessible.[6][7]

• Dispensing: Avoid all personal contact, including inhalation of dust.[1][4] Use dry clean-up procedures and avoid generating dust.[1][4]

• Work Practices: Do not eat, drink, or smoke in the handling area.[1] Wash hands thoroughly after handling.[7][12] Contaminated work clothing should be laundered separately before reuse.[1]

3.2. Storage Protocol:

• Containers: Store in original, tightly sealed containers.[4][7] Polyethylene or polypropylene containers are suitable.[1][4] Ensure all containers are clearly labeled and free from leaks.[1][4]

• Conditions: Store in a cool, dry, well-ventilated area away from incompatible substances.[7] Keep away from heat, sparks, and open flames.[6]

• Incompatibilities: Avoid contact with strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[4][7] Many arylamines are hypergolic (ignite spontaneously) with red fuming nitric acid.[4]

Emergency and First Aid Protocols

Immediate and appropriate action is crucial in the event of an exposure or spill.

4.1. First Aid Measures:

• Inhalation: Remove the individual from the contaminated area to fresh air.[4][7] If breathing is difficult, administer oxygen.[7] Seek immediate medical attention.[7]

• Skin Contact: Immediately remove all contaminated clothing.[4] Flush the affected skin with plenty of soap and water for at least 15 minutes.[6][7] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with copious amounts of running water for at least 15 minutes, holding the eyelids apart.[4][7] Remove contact lenses if present and easy to do.[6] Seek immediate medical attention.[7]

• Ingestion: Do NOT induce vomiting.[7] If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of milk or water.[7] Seek immediate medical attention.[7]

• Notes to Physician: Treat symptomatically.[4][7] Exposure may induce methemoglobinemia.[4]

4.2. Spill Response Protocol:

Minor Spills:

• Remove all ignition sources.[1][4]

• Clean up spills immediately.[1][4]

• Wear appropriate PPE to avoid contact with skin and eyes.[1][4]

• Use dry clean-up procedures to avoid generating dust.[1][4]

• Place the spilled material into a suitable, labeled container for waste disposal.[1][4]

Major Spills:

• Evacuate the area and advise personnel of the hazard.[1][4]

• Alert emergency responders and inform them of the location and nature of the hazard.[1][4]

• Prevent the spillage from entering drains or water courses.[1]

• Only trained personnel with appropriate protective equipment should attempt to control the spill.

Caption: Emergency response workflow for a 2,3,4,5,6-pentafluoroaniline incident.

Disposal and Environmental Considerations

All waste containing 2,3,4,5,6-pentafluoroaniline must be handled as hazardous waste in accordance with local, state, and federal regulations.[4]

• Waste Containers: Use suitable, labeled, and sealed containers for waste disposal.[4] Puncture empty containers to prevent reuse.[4]

• Disposal Methods: Consult with a licensed professional waste disposal service.[6] Do not allow the material to enter drains or waterways.[1] Approved disposal methods for similar per- and polyfluoroalkyl substances (PFAS) include high-temperature incineration or disposal in a hazardous waste landfill.[13]

• Environmental Fate: This compound is harmful to aquatic organisms and may cause long-term adverse effects in the aquatic environment.[1][4] It has high persistence in both water/soil and air and low bioaccumulation potential.[1]

References

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A Comprehensive Technical Guide to the GHS Hazard Classification of 2,3,4,5,6-Pentafluoroaniline

Introduction: Contextualizing 2,3,4,5,6-Pentafluoroaniline in Modern Research

2,3,4,5,6-Pentafluoroaniline (CAS No. 771-60-8) is a fluorinated aromatic amine that serves as a critical intermediate and building block in various fields of chemical synthesis.[1] Its applications range from the preparation of specialized catalysts, such as pentafluorophenylammonium triflate for esterification reactions, to the synthesis of novel titanium complexes for polymerization and the development of organometallic anti-leishmanial drug candidates.[2][3] For researchers, scientists, and drug development professionals, a nuanced understanding of a compound's hazard profile is not merely a regulatory formality but a cornerstone of experimental design, risk mitigation, and scientific integrity.

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides the standardized framework for this understanding. This guide provides an in-depth technical analysis of the GHS hazard classification of 2,3,4,5,6-pentafluoroaniline. It moves beyond a simple recitation of hazard codes to explore the causality behind each classification, grounding the assessment in available toxicological data and established scientific principles. The objective is to equip the scientific professional with the necessary knowledge to handle this compound responsibly and effectively.

Section 1: Physicochemical Properties and Their Impact on Hazard Profile

A substance's physical and chemical properties are fundamental to its hazard profile, influencing its reactivity, route of exposure, and environmental fate. 2,3,4,5,6-Pentafluoroaniline is a solid at room temperature, which dictates how it is handled to prevent dust generation and inhalation.[4] Its low water solubility and flash point are critical considerations for storage and fire safety.

Property	Value	Source
Molecular Formula	C₆H₂F₅N	[5]
Molecular Weight	183.08 g/mol	[5][6]
Appearance	White to salmon/pink-orange crystalline solid	[5][7][8]
Melting Point	33-35 °C	[2][5][9]
Boiling Point	153 °C	[2][5][9]
Flash Point	73 °C (163.4 °F)	[3][7]
Water Solubility	Insoluble	[2][10][11]
Solubility	Soluble in toluene and other organic solvents	[2][10]

The flash point of 73 °C indicates that 2,3,4,5,6-pentafluoroaniline is a combustible solid.[3] While it does not readily ignite, it can burn and may form explosive dust-air mixtures, a significant hazard if the fine powder is dispersed in a confined space with an ignition source.[4] Its insolubility in water is relevant for assessing its environmental impact, as it suggests the material will not readily dissipate in aqueous systems, potentially leading to long-term effects.[4]

Section 2: GHS Hazard Classification - A Detailed Analysis

The following subsections detail the GHS hazard classification for 2,3,4,5,6-pentafluoroaniline, explaining the rationale based on available evidence.

Acute Toxicity

The GHS evaluates acute toxicity across three exposure routes: oral, dermal, and inhalation. For 2,3,4,5,6-pentafluoroaniline, the primary concern is ingestion.

• Dermal & Inhalation: While some sources state it "May be harmful if absorbed through the skin" or "if inhaled," there is insufficient quantitative data (e.g., dermal LD₅₀ or inhalation LC₅₀ values) to assign a formal GHS classification for these routes.[7]

• Toxicological Mechanism: A significant concern with arylamines is their ability to induce methemoglobinemia, a condition where hemoglobin is oxidized and can no longer transport oxygen effectively, leading to anoxia.[4] This is a critical systemic effect following exposure.

Skin Corrosion / Irritation

Data overwhelmingly supports the classification of this compound as a skin irritant.

• Classification: GHS Skin Irritation - Category 2 .[3][5][10][11][13][14]

• Evidence: Multiple safety data sheets (SDS) explicitly state that it "Causes skin irritation".[7][12][13] This classification is based on observations of reversible inflammatory reactions at the site of application. The GHS criteria for Category 2 include evidence of reversible skin irritation from animal studies (e.g., Draize test) or well-documented human exposure.

Serious Eye Damage / Eye Irritation

Similar to its effect on the skin, 2,3,4,5,6-pentafluoroaniline is a significant eye irritant.

• Classification: GHS Serious Eye Damage/Eye Irritation - Category 2A .[5]

• Evidence: The compound is consistently reported to cause "serious eye irritation".[12][13][15] Category 2A is assigned to substances that cause reversible eye irritation within 21 days of observation. This distinguishes it from Category 1 (irreversible damage) and Category 2B (mildly irritating). The consistency across multiple sources confirms this classification.[4][7][13]

Respiratory and Skin Sensitization

• Respiratory Sensitization: There is no direct evidence to classify 2,3,4,5,6-pentafluoroaniline as a respiratory sensitizer. However, one source notes that asthma-like symptoms, potentially related to Reactive Airways Dysfunction Syndrome (RADS), can occur after high-level exposure to irritating compounds.[4] RADS is a non-allergic condition, distinct from true sensitization.

• Skin Sensitization: There is currently no available data from standard assays (e.g., Local Lymph Node Assay) to classify this compound as a skin sensitizer. This represents a data gap.

Germ Cell Mutagenicity, Carcinogenicity, and Reproductive Toxicity

There is a significant lack of specific data for 2,3,4,5,6-pentafluoroaniline regarding these long-term health effects.

• Germ Cell Mutagenicity: No data available.[13]

• Carcinogenicity: No specific carcinogenicity studies on 2,3,4,5,6-pentafluoroaniline are cited.[13] However, it is crucial to consider its chemical class. Many aromatic amines are known or suspected carcinogens. For instance, aniline, a related compound, was recently classified by IARC as "probably carcinogenic to humans (Group 2A)" based on strong mechanistic evidence and sufficient evidence in experimental animals.[16] While this does not automatically confer the same classification to its pentafluorinated analogue, it establishes a basis for cautious handling and treating it as potentially carcinogenic pending further data.

• Reproductive Toxicity: No data available.

Specific Target Organ Toxicity (STOT)

• Single Exposure (STOT-SE): The compound is classified as GHS STOT-SE - Category 3 (Respiratory Tract Irritation) .[10][11][15]

  • Evidence: Multiple sources state it "May cause respiratory irritation" or is "Irritating to [the] respiratory system".[4][7][12][13] This classification is for transient, narcotic effects or respiratory tract irritation.

• Repeated Exposure (STOT-RE): There is limited evidence to support a formal classification. Statements like "repeated or long-term occupational exposure may produce cumulative health effects" and the known effects of arylamines on the blood-making system and spleen suggest a potential for target organ damage upon repeated exposure.[4] However, without specific studies detailing effects at given doses, a formal GHS category cannot be assigned.

Environmental Hazards

• Classification: Based on available statements, a classification of Hazardous to the Aquatic Environment, Chronic - Category 3 is plausible.

• Evidence: The statement "Harmful to aquatic organisms, may cause long-term adverse effects in the aquatic environment" directly aligns with the criteria for this classification (H412).[4][12] This is further supported by its low water solubility, which implies persistence.

Section 3: Procedural Frameworks for Hazard Assessment and Handling

A robust understanding of GHS classifications directly informs the procedural frameworks necessary for safe laboratory practice. This section outlines a logical workflow for risk assessment and provides a foundational protocol for handling this chemical.

GHS-Informed Risk Assessment Workflow

The following diagram illustrates the decision-making process a researcher should undertake, starting from GHS data and culminating in the implementation of specific safety controls.

Caption: GHS-Informed Risk Assessment Workflow.

Standard Protocol for Handling 2,3,4,5,6-Pentafluoroaniline

This protocol is a self-validating system, incorporating checks and best practices derived directly from the compound's hazard profile.

Objective: To safely handle and weigh solid 2,3,4,5,6-pentafluoroaniline for experimental use.

1. Pre-Handling Verification:

• Confirm availability and location of the Safety Data Sheet (SDS).
• Ensure the chemical fume hood has a valid certification sticker.
• Verify that an eyewash station and safety shower are unobstructed and within a 10-second travel distance.[7]
• Check that the designated solid waste container is properly labeled.[4]

2. Personal Protective Equipment (PPE) Selection & Donning:

• Hand Protection: Select chemically resistant gloves (e.g., nitrile rubber, polychloroprene). Check for degradation or punctures before use.[4]
• Eye Protection: Wear safety glasses with side shields at a minimum. Chemical goggles are required when there is a risk of splashing or significant dust generation.[4]
• Body Protection: Wear a flame-resistant lab coat, fully fastened.
• Respiratory Protection: Not typically required if all handling of the solid is performed within a certified chemical fume hood.

3. Engineering Controls & Work Area Preparation:

• Perform all manipulations of the solid compound, especially weighing, inside a chemical fume hood to control dust and potential vapors.
• Place an absorbent, disposable bench liner on the work surface.
• Ensure all necessary equipment (spatulas, weigh boats, containers) is inside the hood before starting.

4. Chemical Handling Procedure:

• Carefully open the container, avoiding any puff of powder.
• Use a spatula to transfer the desired amount to a weigh boat. Minimize the drop height to prevent dust generation.
• If creating a solution, add the solid to the solvent slowly. Do not add solvent to the bulk solid.
• Securely close the primary container immediately after use.[4]

5. Spill & Waste Management:

• Minor Spills: For small amounts of powder inside the fume hood, gently wipe with a damp paper towel and dispose of it as solid chemical waste. Do not dry sweep.[4][12]
• Waste Disposal: Place all contaminated items (gloves, weigh boats, paper towels) into a designated, sealed container for hazardous waste.[4]

6. Post-Handling:

• Wipe down the work surface within the fume hood.
• Remove PPE in the correct order (gloves first), avoiding contact with the outside of contaminated items.
• Wash hands thoroughly with soap and water.[5]

Section 4: Summary of GHS Classification

The following diagram and table consolidate the GHS classification for 2,3,4,5,6-pentafluoroaniline, providing a clear, at-a-glance summary for researchers.

Caption: GHS Pictogram, Signal Word, and Hazard Statements.

Hazard Class	GHS Category	Hazard Statement
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation
STOT - Single Exposure	Category 3	H335: May cause respiratory irritation
Hazardous to the Aquatic Environment (Chronic)	Category 3	H412: Harmful to aquatic life with long lasting effects

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Protocols & Analytical Methods

Application Notes & Protocols: The Strategic Use of 2,3,4,5,6-Pentafluoroaniline in the Synthesis of Advanced Specialty Dyes

Abstract

The incorporation of fluorine into organic molecules profoundly alters their chemical and physical properties. In the realm of dye chemistry, the pentafluorophenyl group serves as a powerful modulator of electronic character, stability, and functionality. 2,3,4,5,6-Pentafluoroaniline is a pivotal precursor for introducing this moiety, enabling the synthesis of specialty dyes with tailored properties for high-performance applications. This guide provides an in-depth exploration of two primary synthetic strategies leveraging this building block: the classical diazotization-coupling reaction to form vibrant azo dyes and the versatile nucleophilic aromatic substitution (SNAr) for creating highly functionalized chromophores. We present detailed, field-tested protocols, explain the causality behind experimental choices, and offer insights into the unique advantages conferred by the polyfluorinated aromatic ring.

Introduction: The Value of Fluorination in Dye Chemistry

The substitution of hydrogen with fluorine, the most electronegative element, imparts a unique set of characteristics to aromatic systems. For dye molecules, the presence of a pentafluorophenyl group can lead to:

• Enhanced Stability: The high strength of the C-F bond often increases the thermal and photochemical stability of the dye.

• Modified Electronic Properties: The strong electron-withdrawing nature of the five fluorine atoms significantly lowers the energy levels of the molecular orbitals, which can tune the absorption and emission spectra, often leading to bathochromic (deeper color) shifts and altered photophysical behavior.

• A Gateway for Functionalization: The electron-deficient nature of the pentafluorophenyl ring makes it susceptible to nucleophilic aromatic substitution (SNAr), allowing for late-stage functionalization that is often not possible with standard hydrocarbon aromatics.[1][2]

This document details the practical application of 2,3,4,5,6-pentafluoroaniline in constructing two distinct classes of specialty dyes, providing researchers with the foundational knowledge and protocols to exploit its unique reactivity.

Pathway I: Synthesis of Pentafluorophenyl Azo Dyes via Diazotization-Coupling

Azo dyes, characterized by the –N=N– chromophore, constitute the largest and most versatile class of synthetic colorants.[3][4] The synthesis is a robust two-step process involving the conversion of a primary aromatic amine into a diazonium salt, which then acts as an electrophile in a coupling reaction with an electron-rich partner.[3][5][6]

2.1. Principle and Mechanistic Insight

• Diazotization: 2,3,4,5,6-Pentafluoroaniline is treated with nitrous acid (HNO₂), generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid (e.g., HCl). This reaction converts the primary amine into a highly reactive pentafluorobenzenediazonium salt.

• Azo Coupling: The diazonium salt, a weak electrophile, undergoes an electrophilic aromatic substitution reaction with an activated aromatic compound, such as a phenol, naphthol, or another aniline, to form the stable azo dye.[7]

Expertise & Experience: The critical parameter in the diazotization step is temperature. Diazonium salts are notoriously unstable and readily decompose to release nitrogen gas at elevated temperatures.[3][7] Therefore, maintaining a temperature of 0–5 °C is imperative for maximizing the yield of the diazonium intermediate and ensuring a successful coupling reaction. The strong electron-withdrawing effect of the C₆F₅ group makes the resulting diazonium ion a particularly potent electrophile, facilitating efficient coupling.

Experimental Workflow: Diazotization and Azo Coupling

Caption: General mechanism for para-selective SNAr on a C₆F₅-dye.

3.2. Detailed Protocol: para-Methoxy-Substitution on a Pentafluorophenyl Precursor

This protocol details the substitution of the para-fluorine with a methoxy group, a common modification to tune solubility and electronic properties.

Materials & Equipment:

• Pentafluorophenyl-containing substrate (e.g., N-(pentafluorophenyl)acetamide)

• Sodium Methoxide (NaOMe)

• Methanol (MeOH), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

• Rotary evaporator, equipment for extraction and column chromatography

Protocol Steps:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 1.13 g (5.0 mmol) of N-(pentafluorophenyl)acetamide in 20 mL of anhydrous DMF.

• Add 0.32 g (6.0 mmol) of sodium methoxide to the solution.

• Heat the reaction mixture to 60 °C and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Cool the reaction mixture to room temperature and pour it into 100 mL of cold water.

• Extract the aqueous mixture with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (2 x 20 mL), dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purify the product by flash column chromatography on silica gel to obtain the pure N-(4-methoxy-2,3,5,6-tetrafluorophenyl)acetamide. This precursor can then be deprotected and used in further dye synthesis.

3.3. Data Summary: Key SNAr Reaction Parameters

Parameter	Value/Range	Rationale & Trustworthiness Check
Nucleophile	Alkoxides, Amines, Thiolates	The choice of nucleophile directly dictates the functionality introduced. [2][8][9]
Solvent	DMF, DMSO, THF	Polar aprotic solvents are required to dissolve the reagents and stabilize the charged Meisenheimer intermediate. [2]
Base	NaH, K₂CO₃, or use of a salt (e.g., NaOMe)	Often required to deprotonate the nucleophile or to act as an acid scavenger for the liberated HF. [2][9]
Temperature	25–120 °C	Provides the necessary activation energy for the substitution. The reaction's completion can be reliably tracked via TLC.
Regioselectivity	para-substitution	The C4-fluorine is the most electronically activated position for nucleophilic attack, ensuring a predictable and clean reaction outcome. [10]

Conclusion

2,3,4,5,6-Pentafluoroaniline is a uniquely versatile and powerful building block for the modern dye chemist. It provides access to specialty dyes through two distinct and complementary synthetic avenues. The traditional diazotization-coupling pathway yields robust and vibrant azo dyes whose properties are modulated by the electron-withdrawing C₆F₅ group. In parallel, the susceptibility of the pentafluorophenyl ring to nucleophilic aromatic substitution opens a vast design space for creating highly functionalized dyes with precisely engineered properties for advanced applications, from high-performance materials to sophisticated biomedical probes. [10][11]The protocols and principles outlined herein provide a solid foundation for researchers to explore and innovate in this exciting area of color and materials science.

References

• Wiehe, A., et al. (2016). Nucleophilic Aromatic Substitution on Pentafluorophenyl-Substituted Dipyrranes and Tetrapyrroles as a Route to Multifunctionalized Chromophores for Potential Application in Photodynamic Therapy. Chemistry – A European Journal, 22(39), 13953-13964. [Link]

• University of Toronto. (n.d.). The Synthesis of Azo Dyes. UTM.utoronto.ca. [Link]

• Lee, C. F., et al. (2016). Concerted nucleophilic aromatic substitution with 19F− and 18F−. Harvard DASH. [Link]

• Al-Nahrain University. (2024). An Overview of Preparation for Different Azo Compounds. Al-Nahrain Journal of Science. [Link]

• Patel, N. B. (2012). Synthesis and application of monoazo acid dyes containing long chain perfluoroalkyl group for water repellent polyamides. ResearchGate. [Link]

• Farran, D., et al. (2009). Diastereoselective synthesis of 2,3,4,5,6-pentafluoroheptanes. Journal of Organic Chemistry, 74(18), 7168-71. [Link]

• Wiehe, A., et al. (2016). Nucleophilic Aromatic Substitution on Pentafluorophenyl‐Substituted Dipyrranes and Tetrapyrroles as a Route to Multifunctionalized Chromophores for Potential Application in Photodynamic Therapy. ResearchGate. [Link]

• Nishikawa, K., et al. (2021). Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives. MDPI. [Link]

• Aly, A. A., et al. (2018). Azo Dyes: Preparation Via Environmentally Benign Way. Longdom Publishing. [Link]

• de Souza, R. O. M. A., et al. (2024). The continuous flow synthesis of azos. PMC - NIH. [Link]

• Beier, P., et al. (2016). Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. Beilstein Journals. [Link]

• Reis, L. V. (Ed.). (n.d.). Special Issue: Dyes: Synthesis, Properties, and Applications. MDPI. [Link]

• El-Apasery, M. A. (2020). Classifications, properties, recent synthesis and applications of azo dyes. PMC - NIH. [Link]

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Advanced Derivatization Strategies for 2,3,4,5,6-Pentafluoroaniline in Medicinal Chemistry

The Strategic Role of the Pentafluorophenyl Moiety

In medicinal chemistry, the incorporation of highly fluorinated building blocks is a proven strategy to enhance a drug candidate's metabolic stability, lipophilicity, and membrane permeability. The pentafluorophenyl (PFP) moiety, derived from precursors like 2,3,4,5,6-pentafluoroaniline (PFA), is particularly valuable. Beyond modulating physicochemical properties, the PFP ring participates in unique orthogonal multipolar interactions, such as face-to-face π−π stacking with electron-rich aromatic systems.

However, derivatizing PFA presents significant synthetic hurdles. The extreme electron-withdrawing nature of the five fluorine atoms fundamentally alters the reactivity of both the primary amine and the aromatic ring. This application note details the causality behind these reactivity shifts and provides self-validating protocols for the successful derivatization of PFA.

Chemical Reactivity & Causality

The Amine: Drastically Reduced Nucleophilicity

The inductive electron-withdrawing effect of the perfluorinated ring severely depletes the electron density on the primary amine of PFA. Consequently, standard peptide coupling conditions (e.g., using HATU, EDC, or activated phosphorus esters) typically fail or result in trace yields, as the amine is too poor a nucleophile to attack standard activated intermediates 1. To overcome this, derivatization of the amine requires highly reactive electrophiles, such as acyl chlorides, paired with non-nucleophilic bases or forcing thermal conditions.

The Aromatic Ring: Activation for Nucleophilic Aromatic Substitution ( SN​Ar )

While the amine is deactivated, the aromatic ring itself is highly activated toward Nucleophilic Aromatic Substitution ( SN​Ar ). The strong electron-withdrawing inductive effect of the adjacent fluorines lowers the lowest unoccupied molecular orbital (LUMO) of the ring 2. Once the amine is converted into an amide, nucleophiles (such as thiols or secondary amines) preferentially attack the para-position (C4). This regioselectivity is driven by the amide group's ability to stabilize the negatively charged Meisenheimer intermediate through resonance 3.

Mechanistic pathway of Nucleophilic Aromatic Substitution (SNAr) at the C4 position.

Experimental Protocols: A Self-Validating Approach

The following workflow describes a two-stage derivatization strategy: first overcoming the poor nucleophilicity of the amine to form a stable amide, followed by exploiting the activated ring to introduce a secondary pharmacophore via SN​Ar .

Workflow for the derivatization of 2,3,4,5,6-pentafluoroaniline in medicinal chemistry.

Protocol 1: Synthesis of Pentafluorophenyl Amides via Acyl Chlorides

Causality: Because standard carboxylic acid activation fails to produce an electrophile strong enough to react with PFA, an acyl chloride must be used. A catalytic amount of DMAP acts as an acyl transfer agent, forming an ultra-reactive N-acylpyridinium intermediate that forces the amidation forward.

Step-by-Step Methodology:

• Reaction Setup: Flame-dry a 50 mL round-bottom flask under an inert argon atmosphere. Add 2,3,4,5,6-pentafluoroaniline (1.0 eq, 10 mmol) and dissolve in anhydrous dichloromethane (DCM, 20 mL).

• Base & Catalyst Addition: Add triethylamine (1.5 eq, 15 mmol) as the primary base and 4-dimethylaminopyridine (DMAP, 0.1 eq, 1 mmol) as the nucleophilic catalyst.

• Electrophile Addition: Cool the stirring solution to 0 °C using an ice bath. Dissolve the desired acyl chloride (1.2 eq, 12 mmol) in 5 mL of anhydrous DCM and add it dropwise over 15 minutes to control the exothermic reaction.

• Reaction Monitoring: Allow the mixture to warm to room temperature and stir for 4–6 hours.

• Work-up: Quench the reaction with saturated aqueous NaHCO3​ (20 mL). Extract the aqueous layer with DCM (3 x 15 mL). Wash the combined organic layers with 1M HCl (to remove unreacted DMAP and TEA), followed by brine. Dry over anhydrous Na2​SO4​ and concentrate under reduced pressure.

• Self-Validation System: The protocol is validated by TLC (Hexanes/EtOAc 4:1). The highly non-polar PFA spot will disappear, replaced by a lower-Rf amide spot. The 1M HCl wash ensures the final product is free of basic impurities, validated by a neutral pH of the final aqueous wash.

Protocol 2: Regioselective SN​Ar at the para-Position (C4) with Thiols

Causality: Once the amine is converted to an amide, the para-fluorine becomes the most activated site for nucleophilic attack. Aromatic thiols are excellent soft nucleophiles that can displace this fluorine quantitatively under mild basic conditions, avoiding unwanted side reactions at the ortho or meta positions 4.

Step-by-Step Methodology:

• Reaction Setup: In a 20 mL scintillation vial, dissolve the pentafluorophenyl amide generated in Protocol 1 (1.0 eq, 2.0 mmol) in anhydrous N,N-dimethylformamide (DMF, 5 mL).

• Nucleophile Addition: Add the desired aromatic thiol (e.g., thiophenol, 1.05 eq, 2.1 mmol).

• Base Addition: Add finely powdered anhydrous potassium carbonate ( K2​CO3​ , 1.5 eq, 3.0 mmol) to deprotonate the thiol and generate the active thiolate nucleophile.

• Reaction Monitoring: Stir the suspension at room temperature for 12 hours. Mild conditions are strictly maintained to preserve regiospecificity 4.

• Work-up: Dilute the mixture with ethyl acetate (20 mL). To remove the DMF, wash the organic layer extensively with distilled water (5 x 10 mL), followed by a single brine wash (10 mL). Dry over MgSO4​ and concentrate.

• Self-Validation System: Validation is achieved via 19F NMR spectroscopy. The starting material exhibits three distinct fluorine signals (ortho, meta, para). Successful quantitative conversion is confirmed by the complete disappearance of the para-fluorine signal (typically located between -150 to -160 ppm) and the integration of the remaining signals shifting to a 2:2 ratio.

Quantitative Reaction Metrics

The following table summarizes the expected outcomes and conditions for various derivatization attempts on 2,3,4,5,6-pentafluoroaniline, highlighting the necessity of the chosen protocols.

Derivatization Method	Electrophile / Nucleophile	Reagents & Conditions	Regioselectivity	Typical Yield
Standard Amidation	Carboxylic Acid	HATU, DIPEA, DMF, RT	Amine (N-acylation)	< 10%
Activated Amidation	Acyl Chloride	TEA, DMAP (cat.), DCM, 0 °C to RT	Amine (N-acylation)	75 - 90%
SN​Ar Substitution	Aromatic Thiol	K2​CO3​ , DMF, RT	C4 (para-position)	> 95%
SN​Ar Substitution	Aliphatic Amine	DIPEA, DMSO, 80 °C	C4 (para-position)	60 - 80%

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Application Note: Advanced HPLC Purification Strategies for N-Pentafluorophenyl (PFP) Derivatives

Executive Summary

N-pentafluorophenyl (PFP) esters are premier amine-reactive intermediates utilized in peptide synthesis, oligonucleotide conjugation, and targeted drug delivery. While PFP esters exhibit superior hydrolytic stability compared to N-hydroxysuccinimide (NHS) esters[1], their purification via High-Performance Liquid Chromatography (HPLC) remains a formidable challenge. The competing risk of hydrolysis in aqueous mobile phases and the complex heterogeneity of conjugation mixtures require highly optimized chromatographic parameters[2]. This guide details the mechanistic rationale and self-validating protocols for the isolation of PFP derivatives using both fluorinated reversed-phase (RP-HPLC) and normal-phase (NP-HPLC) techniques.

Mechanistic Principles of PFP Ester Chromatography

The Hydrolysis vs. Reactivity Paradigm

PFP esters are activated electrophiles designed to form stable amide bonds with primary amines. In aqueous solutions, their primary degradation pathway is base-catalyzed hydrolysis, which yields pentafluorophenol and a free carboxylic acid[3]. To prevent this structural degradation during RP-HPLC, the mobile phase must be strictly acidified. Utilizing 0.1% Trifluoroacetic acid (TFA) keeps the pH well below the pKa of the leaving group, stabilizing the ester linkage and suppressing silanol ionization on the silica stationary phase[2].

Stationary Phase Selection: Orthogonal Selectivity

While traditional C18 columns rely purely on dispersive hydrophobic interactions, pentafluorophenyl-propyl (F5) stationary phases offer a unique fluorophilic retention mechanism. The F5 phase engages in π−π interactions, dipole-dipole interactions, and enhanced shape selectivity. This provides superior separation efficacy for halogenated compounds and closely related structural isomers compared to standard C8 or C18 columns[4].

Chromatographic retention mechanisms for PFP derivatives on C18 versus F5 stationary phases.

Experimental Methodologies (Self-Validating Protocols)

To ensure scientific integrity, the purification workflow must be treated as a self-validating system. Protocol A establishes the baseline stability of the molecule, which dictates the operational parameters for Protocols B and C.

Protocol A: Pre-Purification Stability Profiling

Before committing crude material to preparative HPLC, a stability profile must be generated to validate the chosen mobile phase system[3].

• Stock Preparation: Prepare a 10 mg/mL stock solution of the crude PFP ester in anhydrous DMSO or DMF.

• Sample Dilution: Dilute to 1 mg/mL in the intended initial HPLC mobile phase (e.g., 5% Acetonitrile / 95% Water, supplemented with 0.1% TFA).

• Chromatographic Monitoring: Inject 10 µL onto an analytical C18 or F5 column every 30 minutes over a 4-hour period. Maintain the autosampler strictly at 4°C.

• Data Acquisition: Monitor UV absorbance at 214 nm and 254 nm. Integrate the peak area of the intact PFP ester versus the emerging free carboxylic acid and pentafluorophenol peaks.

• Validation Metric: Calculate the half-life ( t1/2​ ) by plotting the natural logarithm of the PFP ester concentration versus time[3]. Proceed to preparative scale only if the calculated degradation is <2% over the anticipated preparative run time.

Protocol B: Reversed-Phase Preparative Purification

RP-HPLC is the standard approach for peptide-PFP and PEG-PFP conjugates[2][5].

• Column Selection: Equip the system with a preparative F5 or C18 column (e.g., 21.2 x 250 mm, 5 µm particle size).

• Mobile Phase Preparation:

  • Solvent A: LC-MS grade Water + 0.1% v/v TFA.

  • Solvent B: LC-MS grade Acetonitrile + 0.1% v/v TFA.

• Sample Loading: Dissolve the crude mixture in a minimal volume of anhydrous DMF. Dilute with Solvent A immediately prior to injection to minimize the duration of aqueous exposure.

• Gradient Elution: Apply a shallow gradient (e.g., 10% to 60% B over 45 minutes) at a flow rate of 15–20 mL/min to maximize resolution between mono-conjugated, bis-conjugated, and hydrolyzed species.

• Fraction Recovery: Collect peaks into tubes pre-chilled on ice. Immediately freeze the fractions on dry ice and lyophilize to isolate the pure PFP ester. Crucial: Do not use rotary evaporation, as thermal stress in the presence of residual water drastically accelerates hydrolysis.

Workflow for PFP ester purification highlighting degradation pathways and mitigation steps.

Protocol C: Normal-Phase Purification (Water-Free Alternative)

For highly lipophilic PFP esters, Normal-Phase HPLC (NP-HPLC) provides a water-free environment that completely eliminates the risk of hydrolysis[6].

• Column Selection: Utilize a preparative silica column (e.g., Zorbax Rx-SIL).

• Mobile Phase Preparation:

  • Solvent A: Dichloromethane (DCM) + 1.0% v/v Acetic Acid.

  • Solvent B: Methanol + 1.0% v/v Acetic Acid.

• Elution: Apply a gradient from 0% to 15% Solvent B over 60 minutes[6].

• Recovery: Pool the product fractions and concentrate in vacuo. Lyophilize from tert-butanol to yield a highly stable, anhydrous powder[6].

Quantitative Data & Optimization Parameters

The following table summarizes the comparative attributes of the stationary phases and methodologies discussed, providing a quick-reference guide for method development.

Table 1: Comparative Attributes of Purification Modalities for PFP Esters

Parameter	Reversed-Phase (C18)	Reversed-Phase (F5 / PFP)	Normal-Phase (Silica)
Primary Interaction	Hydrophobic dispersion	π−π , Dipole-dipole, Steric	Polar, Hydrogen bonding
Mobile Phase	Water / Acetonitrile (0.1% TFA)	Water / Acetonitrile (0.1% TFA)	DCM / Methanol (1.0% AcOH)
Hydrolysis Risk	Moderate to High	Moderate to High	None (Water-Free)
Best Suited For	Standard peptide conjugates	Halogenated isomers, close impurities	Highly lipophilic PFP esters
Key Advantage	Universal availability	Superior orthogonal selectivity	Complete preservation of PFP ester

Troubleshooting Guide

• Broad Peaks / Poor Resolution: This is often caused by polydispersity in PEG linkers or secondary interactions with the stationary phase. Solution: Switch from a standard C18 column to an F5 column to exploit π−π interactions, which often sharpen peaks for halogenated aromatic derivatives[2][4].

• Low Yield / Multiple Peaks (Product Heterogeneity): Indicates on-column hydrolysis. Solution: Ensure mobile phases are freshly prepared with 0.1% TFA to maintain an acidic environment. Reduce the autosampler temperature to 4°C and minimize the time the sample spends in aqueous conditions prior to lyophilization[2][3].

• Inconsistent Retention Times: Often due to inadequate column equilibration when using fluorinated phases. Solution: F5 columns require longer equilibration times than C18 columns. Flush with at least 10 column volumes of the initial mobile phase before the next injection.

References

• Title: Electronic Supplementary Information Synthesis and Immunological Evaluation of Self- Adjuvanting MUC1-Macrophage Activating Lipopeptide 2 Conjugate Vaccine Candidates - Rsc.
• Source: benchchem.
• Source: tandfonline.
• Source: benchchem.
• Source: benchchem.
• Source: mdpi.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. mdpi.com [mdpi.com]
• 6. rsc.org [rsc.org]

Technical Notes & Optimization

Purification challenges of fluorinated aromatic compounds

Welcome to the Technical Support Center for Fluorinated Aromatic Compound Purification . This portal is designed for researchers, analytical scientists, and drug development professionals facing challenges in isolating and purifying fluorinated aromatics, perfluorochemicals (PFCs), and fluorous-tagged molecules.

Standard aliphatic stationary phases often fail to resolve fluorinated compounds from their non-fluorinated analogs. This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to overcome these bottlenecks.

When standard C18 columns yield poor resolution, co-elution, or inadequate retention, transitioning to a fluorinated stationary phase is the most effective corrective action[1]. The table below summarizes the comparative performance and interaction mechanisms of key stationary phases.

Stationary Phase Type	Primary Retention Mechanism	Ideal Target Analytes	Key Advantage
Standard C18 (Alkyl)	Dispersive (Hydrophobic)	General organic compounds	Broad applicability, high stability.
Pentafluorophenyl (PFP)	π−π , Charge Transfer, Dipole-Dipole, Shape Selectivity	Halogenated aromatics, nitroaromatics, basic pharmaceuticals	Enhanced selectivity for closely related positional isomers[1].
Perfluoroalkyl (e.g., C8F17)	Fluorophilicity, Hydrophobicity	Highly fluorinated aliphatics, PFCs, fluorous-tagged molecules	Extreme retention for heavily fluorinated compounds[2].

Troubleshooting Guide: Reversed-Phase HPLC Resolution

Issue: Fluorinated aromatic compounds co-elute with non-fluorinated impurities, or peak shapes are heavily distorted on standard C18 columns. Root Cause: C18 phases rely almost exclusively on hydrophobic (dispersive) interactions. The substitution of hydrogen with fluorine in an aromatic ring does not significantly alter the molecule's overall hydrophobicity, leading to identical retention times for fluorinated and non-fluorinated analogs. Corrective Action: Switch to a Pentafluorophenyl (PFP) or Perfluoroalkyl column.

Mechanistic Causality: Fluorinated phenyl phases possess an electron-deficient aromatic ring due to the strong electronegativity of the five fluorine atoms. This creates a unique self-validating separation environment driven by multiple orthogonal mechanisms[1]:

• Charge Transfer: The electron-deficient PFP ring acts as a Lewis acid, interacting strongly with electron-rich analytes (Lewis bases).

• π−π Interactions: Facilitates the separation of planar aromatic systems.

• Dipole-Dipole Interactions: The highly polarized C-F bonds on the stationary phase interact with the C-F bonds of the target analytes.

Orthogonal retention mechanisms of Pentafluorophenyl (PFP) stationary phases.

Troubleshooting Guide: Fluorous Solid-Phase Extraction (F-SPE)

Issue: Low recovery rates or high organic background noise when isolating perfluorochemicals (PFCs) or fluorous-tagged compounds from complex biological or synthetic mixtures. Root Cause: Inadequate solvent polarity during the washing phase causes premature elution of the fluorous target, or incomplete fluorophilic elution leaves the target bound to the sorbent. Corrective Action: Implement a strictly controlled "Fluorophobic Wash / Fluorophilic Elution" protocol.

F-SPE exploits "fluorophilicity"—the uniquely high affinity of highly fluorinated organic compounds for other fluorinated compounds[2]. Because fluorous interactions are orthogonal to both lipophilicity and hydrophilicity, F-SPE allows for the near-quantitative recovery of fluorous-tagged molecules while standard organic impurities are washed away[3].

Standard Operating Procedure: Optimized F-SPE Workflow

This protocol is self-validating: by collecting and analyzing the breakthrough from Step 3, you can confirm that the fluorous target remains entirely immobilized until Step 4.

• Preconditioning:

  • Wet the fluorous silica gel cartridge (e.g., –SiMe2(CH2)2C8F17 bonded phase) with 3 column volumes (CV) of a fluorophilic solvent (e.g., 100% Methanol or Tetrahydrofuran)[2].

  • Equilibrate with 3 CV of the loading solvent (e.g., Water or a low-organic aqueous mixture).

• Sample Loading:

  • Load the complex mixture onto the cartridge. Ensure the sample is dissolved in a highly fluorophobic solvent (e.g., ≤ 20% organic modifier in water) to force the fluorous aromatic compounds to partition into the fluorous stationary phase.

• Fluorophobic Washing (Impurity Removal):

  • Wash the cartridge with 3–5 CV of a fluorophobic solvent system (e.g., 50–80% Methanol/Water or 5–10% Acetonitrile)[4],[5].

  • Causality: Non-fluorous organic impurities partition into the mobile phase and elute, while the strong fluorous-fluorous interaction keeps the target bound.

• Fluorophilic Elution (Target Recovery):

  • Elute the purified fluorinated aromatic compound using 2–3 CV of a strongly fluorophilic solvent (e.g., 100% Methanol, pure Acetonitrile, or THF)[2],[5].

Step-by-step workflow for Fluorous Solid-Phase Extraction (F-SPE).

Frequently Asked Questions (FAQs)

Q: Can I use HILIC (Hydrophilic Interaction Liquid Chromatography) conditions with fluorinated stationary phases? A: Yes. PFP phases exhibit high retentivity for basic analytes when using mobile phases with high organic modifier concentrations (e.g., >80% Acetonitrile) and low buffer concentrations. Under these conditions, the retention is controlled by a HILIC mechanism rather than reversed-phase, allowing for excellent separation of polar fluorinated pharmaceuticals[1].

Q: My fluorous-tagged oligonucleotides are not eluting from the F-SPE column. What is wrong? A: The fluorous affinity interaction is exceptionally strong. If your oligonucleotide is tagged with a fluorous dimethoxytrityl (FDMT) group, standard elution buffers will not break the interaction. You must either perform an on-column detritylation (using trifluoroacetic acid) to release the untagged oligo, or elute the intact tagged oligo using a highly fluorophilic organic solvent before detritylating in a separate operation[4],[3].

Q: How do I regenerate my fluorous silica F-SPE cartridges to control costs? A: Fluorous cartridges are highly robust. To regenerate them, wash the stationary phase thoroughly with strong fluorophilic solvents such as Tetrahydrofuran (THF), Acetone, or a mixture of Acetonitrile/Water containing 0.5% TFA. This removes strongly retained hydrophobic or fluorous contaminants, allowing the cartridge to be reused multiple times[2],[5].

References

• Fluorous Affinity Purification of Oligonucleotides. American Chemical Society (ACS). Available at: [Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. Available at: [Link]

• Fluorous solid-phase extraction (F-SPE) as a pilot tool for quantitative determination of perfluorochemicals in water samples coupled with liquid chromatography-tandem mass spectrometry. RSC Publishing. Available at: [Link]

• Synthetic applications of fluorous solid-phase extraction (F-SPE). National Institutes of Health (PMC). Available at:[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Fluorous solid-phase extraction (F-SPE) as a pilot tool for quantitative determination of perfluorochemicals in water samples coupled with liquid chro ... - RSC Advances (RSC Publishing) DOI:10.1039/C4RA16040A [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Fluorous Affinity Purification | LGC, Biosearch Technologies [biosearchtech.com]
• 5. Synthetic applications of fluorous solid-phase extraction (F-SPE) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Workup Procedures for Reactions Containing 2,3,4,5,6-Pentafluoroaniline

Welcome to the technical support guide for handling reactions involving 2,3,4,5,6-pentafluoroaniline. This resource is designed for researchers, chemists, and drug development professionals who utilize this highly versatile but challenging building block. The unique electronic properties imparted by the five fluorine atoms necessitate specific considerations during reaction workup and purification. This guide provides field-proven insights and troubleshooting strategies in a direct question-and-answer format to help you navigate these challenges effectively.

Understanding the Core Challenge: The Impact of Polyfluorination

The defining characteristic of 2,3,4,5,6-pentafluoroaniline is its significantly reduced basicity compared to aniline. The five strongly electron-withdrawing fluorine atoms pull electron density from the aromatic ring and, by extension, from the nitrogen atom's lone pair. This makes the amine group a very weak base.[1] While this property is often key to its desired reactivity, it is also the central factor governing its behavior during aqueous workups.

Key Physicochemical Properties

Understanding these properties is fundamental to designing a successful purification strategy. The low melting point means it can be handled as a liquid or a solid depending on ambient laboratory temperatures.[2][3]

Property	Value	Significance for Workup Procedures
Molecular Weight	183.08 g/mol	Standard molecular weight for a small molecule.[4][5]
Appearance	White to salmon crystalline low melting solid	Can be a solid or liquid at room temperature.[2][4][6]
Melting Point	33-35 °C	Low melting point; may be liquid in a warm lab.[2][3]
Boiling Point	153 °C	Can be removed by distillation, but this is often not practical.[2][3]
Solubility	Soluble in toluene and other organic solvents; insoluble in water.[2][4][7]	Behaves like a typical non-polar organic compound.
pKa (of conjugate acid)	-0.16 (Predicted)	Extremely weak base. Requires a sufficiently acidic solution for protonation and extraction into the aqueous phase.[2]

Core Principles of Workup: A Logic-Based Approach

The most common method for removing unreacted pentafluoroaniline is an acidic wash, which leverages the basicity of the amine group. However, due to its exceptionally low basicity, the choice of acid and the pH of the aqueous solution are critical. The goal is to protonate the pentafluoroaniline, rendering it a water-soluble ammonium salt, which can then be partitioned into the aqueous layer, leaving the neutral, desired product in the organic phase.

Caption: Workflow for separating a neutral product from unreacted pentafluoroaniline.

Troubleshooting Guide

This section addresses common issues encountered during the workup of reactions involving 2,3,4,5,6-pentafluoroaniline.

Question 1: I'm performing an acidic wash to remove unreacted pentafluoroaniline, but a thick emulsion has formed at the interface. How can I break it?

Answer: Emulsion formation is a common problem in liquid-liquid extractions, often caused by high concentrations of reagents or fine particulate matter. Here is a tiered approach to resolving it:

• Patience and Gentle Agitation: First, let the separatory funnel stand undisturbed for 10-20 minutes. Sometimes, the layers will separate on their own. Gentle swirling or stirring the interface with a glass rod can also help coalesce the droplets.[8]

• Addition of Brine: Add a small volume of saturated aqueous sodium chloride solution (brine). This increases the ionic strength of the aqueous layer, which can decrease the solubility of organic components in it and help break the emulsion.[8]

• Filtration (Last Resort): If the emulsion is persistent, you may need to filter the entire mixture through a pad of a filter aid like Celite® or diatomaceous earth. This physically disrupts the emulsion. Be sure to rinse the filter cake with fresh organic solvent to recover your product.

Causality: Emulsions are kinetically stable mixtures of immiscible liquids. The strategies above work by changing the physical properties of the system (increasing ionic strength, physical disruption) to favor the thermodynamically stable two-phase state.

Question 2: My desired product is sensitive to strong acids. How can I remove the unreacted pentafluoroaniline without decomposing my product?

Answer: This is a critical consideration. The very low basicity of pentafluoroaniline means a relatively strong acidic environment is needed for efficient protonation. If your product contains acid-labile functional groups (e.g., acetals, silyl ethers), a 1M HCl wash could be detrimental.

• Use a Milder Acid: Try washing with a weaker acidic solution, such as saturated aqueous ammonium chloride (NH₄Cl) or a 10% citric acid solution. You may need to perform multiple washes (3-4 times) to effectively remove the aniline. Monitor the removal of the aniline by TLC or LCMS analysis of the organic layer after each wash.

• Forgo Acid Wash Entirely: If any acidic condition is too harsh, your best alternative is to proceed directly to purification by column chromatography after an initial aqueous wash to remove any water-soluble inorganic salts. Pentafluoroaniline is relatively non-polar and can usually be separated from more polar products on silica gel.

Expertise & Experience: The choice between a harsh-but-efficient wash and a milder-but-less-efficient one is a common process optimization problem. It is always recommended to first test the stability of your desired product to the proposed acidic conditions on a small scale before applying it to the entire batch.

Question 3: After an acidic wash, I have low recovery of my desired product. I suspect it has partitioned into the acidic aqueous layer. What should I do?

Answer: This indicates that your product may have some basic character, causing it to be protonated and extracted along with the unreacted pentafluoroaniline.

• Confirm Your Suspicion: Take the acidic aqueous layer you collected, basify it with a base like sodium bicarbonate or dilute NaOH until the pH is > 8, and then extract it with an organic solvent (e.g., ethyl acetate, dichloromethane). Concentrate this organic extract and analyze it (TLC, LCMS, ¹H NMR) to see if your missing product is present.

• Strategy Adjustment: If your product is indeed basic, an acidic wash is not a suitable separation method.

  • Basify and Re-extract: If you have already performed the acidic wash, you can basify the aqueous layer and extract your product back out as described above.

  • Alternative Purification: For future reactions, avoid the acidic wash. Rely on column chromatography or other techniques like crystallization to separate your basic product from the very weakly basic pentafluoroaniline.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable way to remove a large excess of 2,3,4,5,6-pentafluoroaniline from a neutral organic product?

A standard and effective method is a series of washes with dilute hydrochloric acid (e.g., 1M HCl).[8][9] Given the aniline's low basicity, you should wash the organic layer at least two to three times, checking the pH of the aqueous wash to ensure it remains acidic. After the acid washes, follow with a water wash and then a brine wash to remove residual acid and water before drying the organic layer.

Q2: Why is pentafluoroaniline so much less basic than aniline?

The five fluorine atoms are highly electronegative and exert a strong electron-withdrawing inductive effect. This effect pulls electron density away from the nitrogen atom, making its lone pair of electrons less available to accept a proton. This significantly reduces its basicity compared to unsubstituted aniline.[1]

Q3: What are the primary safety precautions when working with 2,3,4,5,6-pentafluoroaniline?

As a Senior Application Scientist, I must emphasize that safety is paramount. Always consult the Safety Data Sheet (SDS) before use.[10]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical safety goggles, a lab coat, and nitrile gloves.[11]

• Ventilation: Handle this compound in a well-ventilated chemical fume hood to avoid inhalation of dust or vapors.[11][12]

• Handling: Avoid all personal contact, including skin contact and inhalation.[12][13] It is harmful if swallowed and causes skin, eye, and respiratory system irritation.[10][11][12]

• Spills: In case of a spill, clean it up immediately using dry methods to avoid generating dust.[13]

Q4: Is column chromatography a viable method for purifying products from pentafluoroaniline? What conditions are recommended?

Yes, column chromatography is an excellent method. Since pentafluoroaniline is quite non-polar (or "greasy") due to the fluorine atoms, it will elute relatively quickly from silica gel.

• Solvent System: A common mobile phase is a gradient of ethyl acetate in hexanes or heptane.

• Visualization: Pentafluoroaniline is UV active, so it can be easily visualized on TLC plates under a UV lamp.

• Strategy: You can often elute the pentafluoroaniline first with a low-polarity solvent mixture (e.g., 5% Ethyl Acetate/Hexanes) before increasing the polarity to elute your more polar desired product.

Detailed Protocols

Protocol 1: Standard Acidic Wash for Removal of Pentafluoroaniline from a Neutral Compound

This protocol assumes your desired product is stable to dilute acid and is neutral.

• Dilution: Dilute the crude reaction mixture with a suitable water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane). A volume of 5-10 times the initial reaction volume is typical.

• Transfer: Transfer the diluted mixture to a separatory funnel of appropriate size.

• First Acidic Wash: Add a volume of 1M HCl (aq) equal to about 20-30% of the organic layer volume.

• Extraction: Stopper the funnel, invert it, and open the stopcock to vent any pressure. Close the stopcock and shake for 30-60 seconds, venting periodically.[8]

• Separation: Place the funnel back on a ring stand and allow the layers to fully separate.

• Drain: Drain the lower (aqueous) layer. If using dichloromethane, the organic layer will be the lower layer.[14]

• Repeat: Repeat steps 3-6 two more times with fresh portions of 1M HCl.

• Neutral Wash: Wash the organic layer with water to remove residual acid, followed by a wash with saturated brine to facilitate drying.

• Drying and Concentration: Drain the organic layer into a clean flask, dry it over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄), filter, and concentrate the solvent under reduced pressure to yield your crude product, now free of pentafluoroaniline.

References

• Datasheet. 2,3,4,5,6-Pentafluoroaniline Safety Data Sheet.[Link]

• Cole-Parmer. Material Safety Data Sheet - 2,3,4,5,6-Pentafluoroaniline.[Link]

• iChemical. 2,3,4,5,6-Pentafluoroaniline, CAS No. 771-60-8.[Link]

• SLS. 2,3,4,5,6-Pentafluoroaniline, | 103713-5G | SIGMA-ALDRICH.[Link]

• University of Rochester. Workup: About.[Link]

• Organic Chemistry Portal. Organic Reaction Workup Formulas for Specific Reagents.[Link]

• University of Rochester. Workup: About.[Link]

• PubChem. CID 158546022 | C12H4F10N2.[Link]

• CAS. Pentafluoroaniline - CAS Common Chemistry.[Link]

• MIT Digital Lab Techniques Manual. Reaction Work-Up I.[Link]

• RSC Publishing. Polyfluoroarenes. Part XVIII. Some reactions of 2,3,4,5,6-pentafluorobiphenyl and related compounds.[Link]

• CAS Common Chemistry. Pentafluoroaniline.[Link]

Sources

• 1. leapchem.com [leapchem.com]
• 2. 2,3,4,5,6-Pentafluoroaniline price,buy 2,3,4,5,6-Pentafluoroaniline - chemicalbook [chemicalbook.com]
• 3. CAS Common Chemistry [commonchemistry.cas.org]
• 4. 2,3,4,5,6-Pentafluoroaniline CAS#: 771-60-8 [amp.chemicalbook.com]
• 5. 2,3,4,5,6-五氟苯胺 99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. 2,3,4,5,6-Pentafluoroaniline, CAS No. 771-60-8 - iChemical [ichemical.com]
• 7. 2,3,4,5,6-五氟苯胺 99% | Sigma-Aldrich [sigmaaldrich.com]
• 8. youtube.com [youtube.com]
• 9. rtong.people.ust.hk [rtong.people.ust.hk]
• 10. fishersci.com [fishersci.com]
• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 12. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 13. datasheets.scbt.com [datasheets.scbt.com]
• 14. Workup [chem.rochester.edu]

Technical Support Center: A Troubleshooting Guide for Scaling Up Pentafluoroaniline Reactions

Welcome to the technical support center for professionals working with pentafluoroaniline. As a cornerstone intermediate in the synthesis of specialized pharmaceuticals, agrochemicals, and advanced materials, pentafluoroaniline offers a unique combination of properties due to its highly fluorinated aromatic ring. However, the very features that make it so valuable also present distinct challenges when transitioning reactions from the bench to pilot or production scale.

This guide is designed to provide practical, experience-driven solutions to common problems encountered during the scale-up of key transformations involving pentafluoroaniline. We will move beyond simple procedural steps to explain the underlying chemical principles, enabling you to make informed decisions and develop robust, self-validating processes.

Part 1: Critical Safety & Handling at Scale

Pentafluoroaniline is a hazardous substance, and the risks are amplified at larger scales. Before initiating any scale-up activities, a thorough review of safety protocols is mandatory.

Question: What are the primary hazards of pentafluoroaniline and how should they be managed in a larger-scale setting?

Answer: Pentafluoroaniline is classified as harmful if swallowed, is an irritant to the eyes, respiratory system, and skin, and may cause long-term adverse effects in the aquatic environment.[1][2][3] When handling kilogram quantities, the potential for exposure and the severity of any incident increase significantly.

• Inhalation: This is a primary route of exposure. The material can cause respiratory irritation.[1][2] At scale, always handle pentafluoroaniline in a well-ventilated area, preferably within a contained system or a walk-in fume hood with adequate face velocity. Use of a NIOSH-approved respirator is recommended, especially when charging reactors or handling powders.[2]

• Dermal Contact: It is a skin irritant and may be absorbed through the skin.[2] Pre-existing dermatitis can be exacerbated.[1] A comprehensive personal protective equipment (PPE) ensemble is non-negotiable. This should include:

  • Chemical-resistant gloves (ensure breakthrough time is appropriate for the task).

  • Chemical safety goggles and a face shield.[2]

  • Impervious protective clothing or a chemical-resistant suit.[3]

• Ingestion: While less common in an industrial setting, accidental ingestion can be harmful.[1] Strict prohibition of eating, drinking, and smoking in the processing area is essential.[3]

• Reactivity Hazards: Pentafluoroaniline is incompatible with strong oxidizing agents.[2] On a large scale, unintended contact with such materials could lead to a vigorous, exothermic reaction. Ensure proper segregation of chemicals and thorough cleaning of reactors between different process steps.

Workflow for Safe Handling of Pentafluoroaniline at Scale

Caption: Workflow for safe handling of pentafluoroaniline.

Part 2: Troubleshooting Guide by Reaction Type

Section 2.1: Diazotization Reactions

Diazotization of pentafluoroaniline is a common first step to introduce other functionalities via Sandmeyer or similar reactions. The resulting diazonium salt is highly reactive but also potentially unstable.

Question: My diazotization reaction is giving low yields and a dark-colored, oily byproduct upon scale-up. What's happening and how can I fix it?

Answer: This is a classic scale-up problem for diazotization and points to two primary culprits: poor temperature control and insufficient acidity, which lead to decomposition and unwanted side reactions.

• Decomposition of the Diazonium Salt: The pentafluorobenzenediazonium salt is thermally unstable. On a small scale, it's easy to maintain the required 0-5 °C with a simple ice bath. However, large reactors have a much lower surface-area-to-volume ratio, making heat removal less efficient.[4] The exothermic nature of the diazotization reaction can create localized hot spots, leading to decomposition of the diazonium salt to form pentafluorophenol and nitrogen gas.[5] This phenol can then participate in further reactions, leading to the dark, oily byproducts you're observing.

  • Solution:

    • Reactor Pre-cooling: Ensure the reactor jacket and the acidic solution of pentafluoroaniline are thoroughly chilled to 0-5 °C before starting the addition of sodium nitrite.

    • Slow, Sub-surface Addition: Add the sodium nitrite solution slowly and below the surface of the reaction mixture to ensure rapid mixing and heat dissipation, preventing localized temperature spikes.

    • Enhanced Cooling Capacity: Verify that your reactor's cooling system is capable of handling the total heat evolution of the reaction at the planned addition rate. You may need to slow down the addition rate compared to your lab-scale protocol.[6]

• Azo Coupling Side Reaction: The newly formed diazonium salt is an electrophile. If there is unreacted pentafluoroaniline present in a non-protonated state, it can act as a nucleophile and attack the diazonium salt, forming an azo compound. This is a common source of colored impurities.[7] This side reaction is more prevalent when the acidity of the reaction medium is insufficient.

  • Solution:

    • Maintain High Acidity: Use a sufficient excess of a strong mineral acid (e.g., 3 equivalents of HCl or H2SO4).[3] This ensures that any unreacted pentafluoroaniline is fully protonated to its non-nucleophilic ammonium salt form, preventing it from participating in azo coupling.

Question: How do I know when my large-scale diazotization is complete, and how do I handle the product?

Answer: You can monitor the reaction for the presence of excess nitrous acid, which indicates that all the aniline has been consumed.

• Monitoring: Use starch-iodide paper. A drop of the reaction mixture will turn the paper blue-black in the presence of excess nitrous acid.[3] Take care when sampling from a large, agitated reactor.

• Handling: The pentafluorobenzenediazonium salt solution should be used immediately in the subsequent reaction. It is generally not isolated due to its instability in solid form.[8] Ensure the downstream reactor is ready to receive the cold diazonium salt solution to minimize decomposition.

Section 2.2: Nucleophilic Aromatic Substitution (SNAr)

The five fluorine atoms on the pentafluoroaniline ring are strong electron-withdrawing groups, which activate the ring towards nucleophilic aromatic substitution. This makes SNAr a powerful tool for derivatization.

Question: My SNAr reaction with a primary amine nucleophile is incomplete and I'm seeing a significant amount of a di-substituted byproduct. How can I improve selectivity?

Answer: This is a common issue when the mono-substituted product is more nucleophilic than the starting amine, leading to a second substitution. Several factors can be adjusted to favor the desired mono-substitution.

• Incomplete Conversion:

  • Cause - Inappropriate Solvent: SNAr reactions are highly dependent on the solvent. Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred because they solvate the cation of the nucleophile's salt, increasing the nucleophilicity of the anion.

  • Solution: Ensure you are using a suitable polar aprotic solvent. If solubility is an issue at lower temperatures, a carefully controlled increase in temperature may be necessary. However, this must be balanced against the risk of side reactions.

• Formation of Di-substituted Product:

  • Cause - Relative Nucleophilicity: The mono-substituted product, now a secondary amine, can be more nucleophilic than the starting primary amine, leading to it reacting with another molecule of pentafluoroaniline.

  • Solution - Stoichiometry and Temperature Control:

    • Use a Large Excess of the Nucleophile: By using a large excess of the primary amine nucleophile, you statistically favor the reaction of pentafluoroaniline with the more abundant starting amine over the less concentrated mono-substituted product.

    • Control Stoichiometry with Limiting Reagent: Alternatively, and often more economically at scale, use the pentafluoroaniline as the limiting reagent and add it slowly to a solution of the excess amine. This keeps the concentration of the reactive fluoroaromatic low at all times.

    • Lower the Reaction Temperature: The second substitution reaction often has a higher activation energy than the first. Running the reaction at the lowest possible temperature that allows for a reasonable reaction rate can significantly improve selectivity for the mono-substituted product.

Decision Tree for SNAr Troubleshooting

Caption: Troubleshooting SNAr side reactions.

Section 2.3: Acylation Reactions

Acylation of the amino group of pentafluoroaniline is a common transformation to produce amides. While generally robust, scale-up can introduce challenges related to reagent handling, reaction control, and work-up.

Question: My acylation reaction with an acid chloride is sluggish and requires a large excess of base, making the work-up and purification difficult at scale. Are there better ways?

Answer: Yes, relying on a simple tertiary amine base like triethylamine with a highly reactive acylating agent can be inefficient and messy at scale. The triethylammonium hydrochloride salt formed can be difficult to remove.

• Cause - Inefficient Base: While triethylamine works, it can be sterically hindered, and its basicity might not be optimal for all substrates.

• Alternative Solutions:

  • Use of Pyridine: Pyridine can act as both a base and a nucleophilic catalyst, often leading to cleaner and faster reactions. However, it needs to be used as a solvent or co-solvent and can be difficult to remove.

  • Schotten-Baumann Conditions: For a more robust and scalable process, consider a two-phase Schotten-Baumann reaction. The reaction is run with an aqueous base (like NaOH or K2CO3) and an organic solvent (like toluene or dichloromethane). The pentafluoroaniline resides in the organic phase, the base in the aqueous, and the reaction occurs at the interface. The product amide is typically insoluble in the aqueous phase, and the salt byproducts are washed away, simplifying the work-up significantly. This avoids the need to filter off large quantities of amine salts.

  • Alternative Acylating Agents: While acid chlorides are common, consider using the corresponding acid anhydride. The reaction is often less vigorous, and the byproduct is the carboxylic acid, which can sometimes be more easily removed via an aqueous base wash than an amine salt.

Part 3: Analytical Methodologies for Reaction Monitoring

Effective reaction monitoring is crucial during scale-up to understand kinetics, identify intermediates, and determine endpoints, avoiding the costly processing of a failed batch.

Question: What is the best way to monitor the progress of my pentafluoroaniline reaction at scale?

Answer: High-Performance Liquid Chromatography (HPLC) is the most versatile and powerful tool for this purpose. It provides quantitative data on the consumption of starting materials and the formation of products and impurities.[2][9]

General HPLC Monitoring Protocol:

• Sample Preparation: Carefully withdraw a small, representative aliquot from the reactor. Immediately quench the reaction by diluting the aliquot into a suitable solvent (e.g., acetonitrile) to stop the reaction.[2] This "quench solution" should be pre-prepared.

• Method Development: Develop a gradient or isocratic HPLC method on an analytical scale that provides good resolution between your starting material (pentafluoroaniline), your product, and any known or potential impurities. A C18 reversed-phase column is a good starting point.

• Detection: UV detection is typically sufficient. Determine the optimal wavelength (λmax) for your compounds of interest to ensure good sensitivity.[2]

• Analysis: Inject the quenched sample. By comparing peak areas over time, you can track the reaction's progress. For quantitative results, you will need to create calibration curves or use response factors for each component.[10]

Table 1: Common HPLC Troubleshooting for Reaction Monitoring

Issue	Potential Cause(s)	Suggested Solution(s)
Drifting Retention Times	Column temperature fluctuations; Inconsistent mobile phase composition.	Use a column oven for temperature control; Prepare fresh mobile phase daily and ensure it's well-mixed.[2]
Unexpected Peaks	Sample or solvent contamination; On-column degradation of a component.	Use HPLC-grade solvents; Filter all samples before injection; Consider if the mobile phase is too acidic/basic for your analytes.[2]
Poor Peak Shape (Tailing)	Column overload; Secondary interactions with the stationary phase.	Dilute the sample; Adjust the mobile phase pH or use an ion-pairing reagent.

Part 4: Thermal Hazard Assessment and Mitigation

Perhaps the most critical aspect of scaling up is understanding and controlling the reaction's thermal behavior to prevent a runaway reaction.

Question: I'm scaling up a diazotization of pentafluoroaniline. What are the specific thermal risks I need to be concerned about?

Answer: Diazotization reactions are notoriously exothermic, and the diazonium salt products can be thermally unstable and decompose violently.[8] A recent study on a similar reaction highlighted several key risks that are directly applicable.[11][12]

• High Exothermic Behavior: The reaction itself generates a significant amount of heat. If this heat is generated faster than the reactor can remove it, the temperature will rise uncontrollably.

• Decomposition Energy: The diazonium salt intermediate contains a high amount of stored energy. If it begins to decompose due to a temperature increase, this decomposition is also highly exothermic, creating a feedback loop that can lead to a thermal runaway.

• Influence of Reagent Addition: The rate at which you add sodium nitrite directly controls the rate of heat generation. An addition that is too fast is a primary cause of thermal runaway incidents.[11]

• Influence of Concentration: More concentrated reaction mixtures lead to a higher heat release rate and increase the risk of thermal runaway.[11]

Mitigation Strategies:

• Calorimetry Studies: Before any large-scale run, perform reaction calorimetry (e.g., using an RC1 calorimeter) or Differential Scanning Calorimetry (DSC) on a small scale. This will quantify the heat of reaction and determine the onset temperature for the decomposition of the diazonium salt. This data is essential for safe process design.[11]

• Calculate Adiabatic Temperature Rise (ΔTad): Use the calorimetry data to calculate the maximum possible temperature rise if the reactor's cooling were to fail. A high ΔTad indicates a high-risk process that requires stringent engineering controls.

• Control Addition Rate: The addition of sodium nitrite must be controlled such that the rate of heat generation never exceeds the reactor's maximum cooling capacity. This may mean your large-scale addition takes significantly longer than the lab-scale version.

• Emergency Planning: Have a clear plan for what to do in case of a cooling failure or unexpected temperature rise. This may involve an emergency quench system (e.g., a pre-chilled, non-reactive solvent) or a reactor venting system designed to handle a rapid pressure increase.

Part 5: Scale-Up Considerations for Purification

Purification at scale presents different challenges than on the bench. The goal is often to avoid chromatography if possible.

Question: My product is an oil on the lab scale, and I purify it by column chromatography. This isn't practical for a 50 kg batch. What are my options?

Answer: Avoiding large-scale chromatography is a primary goal of process chemistry. The focus should shift to purification via crystallization or distillation if possible.

• Crystallization:

  • Induce Crystallinity: Even if your product is an oil when crude, it may crystallize when highly pure. Try to isolate a small, very pure sample by prep-HPLC and use it as a seed crystal in a carefully selected solvent/anti-solvent system.

  • Solvent Screening: Perform a broad screen of solvents to find a system where your product is soluble at elevated temperatures but sparingly soluble at room temperature or below. This will allow for purification by cooling crystallization.

  • Impurity Purging: A good crystallization process will purge impurities into the mother liquor, significantly upgrading the purity of your product in a single, scalable operation.

• Distillation: If your product is thermally stable and has a boiling point distinct from major impurities, high-vacuum distillation can be a very effective and scalable purification method.

• Extraction: A well-designed series of aqueous washes (acidic, basic, and neutral) can remove many impurities before the final purification step, reducing the burden on crystallization or distillation.

By carefully considering these troubleshooting points and implementing robust process controls, you can successfully navigate the challenges of scaling up reactions involving pentafluoroaniline, ensuring a safe, efficient, and reproducible manufacturing process.

References

• 2,3,4,5,6-Pentafluoroaniline Safety Data Sheet.
• Material Safety Data Sheet - 2,3,4,5,6-Pentafluoroaniline - Cole-Parmer. (Source: Cole-Parmer).
• Pentafluoroaniline - Apollo Scientific. (Source: Apollo Scientific).
• Optimizing and Scaling Up TCFH–NMI Pyrrole Acylation for Organic Syntheses. (Source: Pomona Senior Theses).
• Online Monitoring of Small Volume Reactions Using Compact Liquid Chromatography Instrument
• Reactive Chemical Hazards of Diazonium Salts.
• 2,3,4,5,6-Pentafluoroaniline 99 771-60-8. (Source: Sigma-Aldrich).
• Reactions of Diazonium Salts: Sandmeyer and Related Reactions. (Source: Master Organic Chemistry).
• An Improved Analytical Method, Based on HPLC with Electrochemical Detection, for Monitoring Exposure to 3-Chloro-4-fluoroaniline.
• Reaction mechanism and thermal hazard assessment of diazotization for 2-aminonaphthalene-1,5-disulfonic acid (2-ANDSA). (Source: Maximum Academic Press).
• What are issues/things to consider when scaling up reactions from the lab to a factory? (Source: Reddit).
• 5 Common Challenges in Scaling Up an API. (Source: Neuland Labs).
• Reaction mechanism and thermal hazard assessment of diazotization for 2-aminonaphthalene-1,5-disulfonic acid (2-ANDSA). (Source: Maximum Academic Press).
• Diazotization reaction: Mechanism and Uses. (Source: Online Chemistry notes).
• A Method for Converting HPLC Peak Area from Online Reaction Monitoring to Concentration Using Nonlinear Regression. (Source: PMC - NIH).
• Preventing side reactions in nucleophilic substitutions of fluoropyridines. (Source: Benchchem).
• HPLC-MS/MS methods for the determination of 52 perfluoroalkyl and polyfluoroalkyl substances in aqueous samples. (Source: PubMed).
• 22.7: Reactions of Arylamines. (Source: Chemistry LibreTexts).

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Reference Data & Comparative Studies

Comparative Reactivity Guide: 2,3,4,5,6-Pentafluoroaniline vs. Partially Fluorinated Anilines

In advanced pharmaceutical synthesis and materials science, fluorinated building blocks are indispensable for modulating lipophilicity, metabolic stability, and target binding affinity. However, the degree of fluorination drastically alters the fundamental reactivity of the aromatic system.

This guide provides an in-depth, mechanistic comparison between the fully fluorinated 2,3,4,5,6-pentafluoroaniline (PFA) and its partially fluorinated counterparts (e.g., 4-fluoroaniline and 2-fluoroaniline). By understanding the causality behind their divergent reactivities, researchers can rationally design synthetic routes and avoid costly late-stage failures.

Mechanistic Causality: The Fluorine Effect

The reactivity of fluoroanilines is governed by a delicate interplay between the inductive electron-withdrawal (-I effect) and resonance electron-donation (+M effect) of the fluorine substituents.

Basicity and Amine Nucleophilicity

The basicity of an aniline derivative is fundamentally tied to the availability of the nitrogen lone pair. In 4-fluoroaniline, the strong +M effect of the para-fluorine atom partially offsets its -I effect, resulting in a pKa (4.65) comparable to unsubstituted aniline [1].

In stark contrast, PFA possesses five highly electronegative fluorine atoms. The cumulative -I effect creates a severely electron-deficient aromatic ring. This pulls electron density away from the amine nitrogen and forces the nitrogen lone pair to delocalize extensively into the highly π -accepting pentafluorophenyl ring. Consequently, PFA is exceptionally non-basic, with an experimentally determined pKa of -0.30 [2]. This profound lack of basicity translates directly to a highly suppressed nucleophilicity; PFA reacts sluggishly in standard acylation or alkylation workflows unless forcing conditions or strong bases are applied.

Aromatic Ring Reactivity: EAS vs. SNAr

The electron density of the aromatic ring dictates its susceptibility to substitution:

• Electrophilic Aromatic Substitution (EAS): Mono-fluoroanilines are highly activated toward EAS (e.g., halogenation, nitration) because the strong +M effect of the amino group dominates, directing electrophiles to the ortho and para positions. PFA, lacking available ring protons and possessing a severely deactivated ring, is entirely inert to EAS.

• Nucleophilic Aromatic Substitution (SNAr): PFA is highly activated for SNAr due to the massive electron withdrawal by the five fluorines. Interestingly, the amino group in PFA acts as a π -donor (+M), which marginally increases electron density at the ortho and para positions relative to the meta positions. Therefore, PFA uniquely directs incoming nucleophiles (such as alkoxides or amines) to the meta position [3]. Partially fluorinated anilines generally do not undergo SNAr without extreme forcing conditions.

Fig 1: Divergent reactivity pathways of PFA versus partially fluorinated anilines.

Quantitative Data Comparison

The following table summarizes the physicochemical and reactivity metrics essential for designing synthetic routes involving these building blocks.

Compound	pKa (Conjugate Acid)	Amine Nucleophilicity	Ring EAS Reactivity	Ring SNAr Reactivity
Aniline	4.60	High	Highly Active (o/p)	Inactive
4-Fluoroaniline	4.65[1]	High	Active (o/p)	Inactive
2-Fluoroaniline	3.20 [4]	Moderate (Steric hindrance)	Active (o/p)	Inactive
2,3,4,5,6-Pentafluoroaniline	-0.30[2]	Very Low	Inactive (No protons)	Highly Active (meta) [3]

Experimental Protocols: Self-Validating Systems

To translate these mechanistic principles into actionable laboratory practices, the following self-validating protocols are provided. These workflows are designed to empirically demonstrate the reactivity differences discussed above.

Protocol A: Competitive Acylation (Nucleophilicity Assay)

Rationale: To empirically validate the suppressed nucleophilicity of PFA, a competitive acylation assay is employed. By providing a sub-stoichiometric amount of an electrophile (benzoyl chloride) to an equimolar mixture of PFA and 4-fluoroaniline, the relative reaction rates can be directly quantified via the final product distribution.

Step-by-Step Methodology:

• Preparation: In an oven-dried 50 mL round-bottom flask purged with nitrogen, dissolve 2,3,4,5,6-pentafluoroaniline (1.0 mmol, 183 mg) and 4-fluoroaniline (1.0 mmol, 111 mg) in 15 mL of anhydrous dichloromethane (DCM).

• Base Addition: Add anhydrous pyridine (1.2 mmol, 95 mg) to act as an acid scavenger. Cool the mixture to 0 °C using an ice bath.

• Electrophile Introduction: Dissolve benzoyl chloride (0.5 mmol, 70 mg) in 5 mL of anhydrous DCM. Add this solution dropwise to the reaction mixture over 10 minutes to prevent localized concentration spikes.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for exactly 2 hours.

• Quenching & Extraction: Quench the reaction by adding 10 mL of saturated aqueous NaHCO3​ . Separate the organic layer, wash with 1M HCl (10 mL) to remove unreacted pyridine and highly basic 4-fluoroaniline, and dry over anhydrous Na2​SO4​ .

• Analysis: Concentrate the organic layer under reduced pressure and analyze the crude mixture via HPLC or GC-MS. Expected Result: The product distribution will show >98% N-(4-fluorophenyl)benzamide and <2% N-(pentafluorophenyl)benzamide, confirming the drastically lower nucleophilicity of PFA.

Fig 2: Self-validating competitive acylation workflow to determine relative nucleophilicity.

Protocol B: Regioselective SNAr of Pentafluoroaniline

Rationale: While PFA's amine group is deactivated, its fluorinated ring is highly susceptible to SNAr. Because the amino group acts as a +M donor, it repels incoming nucleophiles from the ortho and para positions. This protocol demonstrates the selective substitution of the meta-fluorine using sodium methoxide [3].

Step-by-Step Methodology:

• Preparation: In a 25 mL Schlenk flask, dissolve 2,3,4,5,6-pentafluoroaniline (2.0 mmol, 366 mg) in 10 mL of anhydrous methanol.

• Nucleophile Addition: Slowly add a freshly prepared solution of sodium methoxide in methanol (0.5 M, 4.4 mL, 2.2 mmol, 1.1 eq) at room temperature under continuous stirring.

• Heating: Attach a reflux condenser and heat the reaction mixture to 65 °C (reflux) for 12 hours. The progress can be monitored by TLC (Hexanes/Ethyl Acetate 8:2).

• Workup: Once the starting material is consumed, cool the mixture to room temperature and concentrate under vacuum. Dilute the residue with diethyl ether (20 mL) and wash with distilled water (2 x 10 mL) to remove sodium fluoride salts.

• Purification: Dry the organic layer over MgSO4​ , filter, and evaporate the solvent. Purify the crude product via flash column chromatography. Expected Result: The major isolated product will be 3-methoxy-2,4,5,6-tetrafluoroaniline, validating the meta-directing nature of the amino group on a perfluorinated aromatic ring.

References

• 4-Fluoroaniline | C6H6FN | CID 9731 - PubChem National Institutes of Health (NIH)[Link]

• Fluoride Elimination upon Reaction of Pentafluoroaniline with H, and OH Radicals in Aqueous Solution American Chemical Society (ACS) - Journal of Physical Chemistry[Link]

• Aromatic Polyfluoro-compounds. Part XVII. Nucleophilic Replacement Reactions of Pentafluoroaniline Royal Society of Chemistry (RSC) - Journal of the Chemical Society[Link]

• 2-Fluoroaniline | C6H6FN | CID 9584 - PubChem National Institutes of Health (NIH)[Link]

The Pentafluoroaniline Moiety: A Bioisosteric Tool for Optimizing Drug Candidates

A Senior Application Scientist's Guide to Leveraging 2,3,4,5,6-Pentafluoroaniline for Enhanced Drug-like Properties

In the relentless pursuit of novel therapeutics, medicinal chemists are in a constant battle against the liabilities of promising lead compounds. Among the most common culprits is the aniline moiety. While a versatile building block, it is often associated with metabolic instability and potential toxicity, necessitating its replacement to advance a drug candidate.[1] This guide provides an in-depth exploration of 2,3,4,5,6-pentafluoroaniline as a bioisosteric replacement for anilines and other aromatic systems, offering a strategy to enhance the pharmacokinetic profile and overall viability of drug candidates.

The Challenge with Anilines and the Promise of Bioisosterism

Anilines, while synthetically accessible, are prone to metabolic oxidation by cytochrome P450 enzymes. This can lead to rapid clearance, reducing a drug's half-life and efficacy, and in some cases, the formation of reactive metabolites that can cause toxicity. Bioisosterism, the strategy of replacing a functional group with another that retains similar physical and chemical properties while favorably altering the biological activity, offers a powerful solution. The goal is to fine-tune a molecule's properties to improve its absorption, distribution, metabolism, and excretion (ADME) profile without compromising its therapeutic potency.[1]

Why Pentafluoroaniline? The Power of Fluorine in Drug Design

The introduction of fluorine into drug candidates is a well-established strategy to enhance metabolic stability.[2] The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it less susceptible to oxidative metabolism.[3] The 2,3,4,5,6-pentafluorophenyl group offers a unique combination of properties that make it an attractive bioisostere:

• Metabolic Stability: The high strength of the C-F bond can "block" sites of metabolism, leading to a longer half-life and improved oral exposure.[2][3]

• Altered Physicochemical Properties: The strong electron-withdrawing nature of the five fluorine atoms significantly lowers the pKa of the aniline nitrogen, making it less basic. This can be advantageous for avoiding interactions with off-target proteins and improving cell permeability.

• Modulation of Binding Affinity: The unique electronic and steric properties of the pentafluorophenyl ring can lead to favorable interactions within a protein's binding pocket, potentially enhancing potency and selectivity.

Comparative Analysis: Pentafluoroaniline vs. Other Bioisosteres

The decision to employ 2,3,4,5,6-pentafluoroaniline as a bioisostere should be data-driven. Below is a comparative table of key physicochemical properties for pentafluoroaniline and other common aromatic bioisosteres.

Property	2,3,4,5,6-Pentafluoroaniline	Aniline	Pyridine	Thiophene
pKa	-0.16 (predicted)[4]	4.6	5.2	N/A
Calculated logP	1.7[5]	0.9	0.65	0.9
Molecular Weight	183.08[4]	93.13	79.1	84.14
Key Characteristics	Highly electron-withdrawing, metabolically robust, potential for unique protein interactions.	Electron-donating, metabolically labile.	Hydrogen bond acceptor, can improve solubility.	Can mimic phenyl ring, generally good metabolic stability.

Case Study: Fluorination as a Strategy to Enhance ADME Properties in MK2 Inhibitors

Table 2: Comparative Data for a Non-fluorinated vs. a Fluorinated MK2 Inhibitor [6]

Compound	MK2 IC50 (nM)	Permeability (PAMPA, 10⁻⁶ cm/s)	Aqueous Solubility (µM)	Rat in vivo Clearance (mL/min/kg)	Rat Oral Bioavailability (%)	Rat Oral Exposure (nM·h)
1 (Non-fluorinated)	10	0.2	1.3	48	13	121
19 (Fluoro-analog)	11	2.1	5.5	18	44	3486

As the data illustrates, the introduction of a fluorine atom led to a 10-fold increase in permeability and a 4-fold increase in solubility, while decreasing in vivo clearance.[6] This culminated in a significant improvement in oral bioavailability and a nearly 29-fold increase in oral exposure, all while maintaining the same level of potency against the target enzyme.[6] This case study provides compelling evidence for the utility of fluorination in drug design.

Experimental Protocols

Synthesis of a Representative Compound Containing the Pentafluoroaniline Moiety

The following is a general, representative protocol for the synthesis of a 1-(pentafluorophenyl)-1H-pyrrole derivative, a common scaffold in medicinal chemistry.[7]

Caption: Synthetic scheme for 1-(pentafluorophenyl)-1H-pyrrole.

Step-by-Step Methodology:

• To a solution of 2,3,4,5,6-pentafluoroaniline (1.0 eq) in glacial acetic acid, add 2,5-dimethoxytetrahydrofuran (1.1 eq).

• Heat the reaction mixture to reflux for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 1-(pentafluorophenyl)-1H-pyrrole.[7]

Metabolic Stability Assessment in Human Liver Microsomes (HLM)

This protocol outlines a standard in vitro assay to determine the metabolic stability of a test compound.[8][9]

Caption: Workflow for the microsomal stability assay.

Step-by-Step Methodology:

• Preparation: Prepare a stock solution of the test compound (e.g., 10 mM in DMSO). In a 96-well plate, add human liver microsomes (final protein concentration of 0.5-1.0 mg/mL) to a pre-warmed phosphate buffer (pH 7.4). Add the test compound to the HLM suspension to a final concentration of 1 µM.[8]

• Pre-incubation: Pre-incubate the mixture at 37°C for 5-10 minutes.[8]

• Initiation: Initiate the metabolic reaction by adding a pre-warmed NADPH regenerating system.[8]

• Sampling and Quenching: At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.[8]

• Sample Processing: Centrifuge the samples to precipitate the proteins.

• Analysis: Analyze the supernatant for the remaining parent compound using LC-MS/MS.[9]

• Data Analysis: Calculate the in vitro half-life (t½) and intrinsic clearance (Clint) from the rate of disappearance of the parent compound.[9]

Mechanistic Considerations: The Role of the Pentafluorophenyl Group in Protein Interactions

The pentafluorophenyl group can engage in a variety of non-covalent interactions within a protein binding pocket, which can contribute to enhanced affinity and selectivity. Computational studies have highlighted the importance of:

• Aromatic Stacking: The electron-deficient nature of the pentafluorophenyl ring can lead to favorable stacking interactions with electron-rich aromatic amino acid residues such as tryptophan, tyrosine, and phenylalanine.

• Fluorine-Specific Interactions: The fluorine atoms can participate in favorable interactions with backbone amides and other polar groups within the binding site.[10]

• Hydrophobic Interactions: The lipophilic nature of the fluorinated ring can contribute to favorable hydrophobic interactions.

• Disruption of Water Networks: The presence of the pentafluorophenyl group can displace water molecules from the binding site, which can be entropically favorable and contribute to tighter binding.[10]

Conclusion and Future Outlook

The use of 2,3,4,5,6-pentafluoroaniline as a bioisosteric replacement for anilines and other aromatic systems is a powerful strategy in modern drug discovery. The introduction of the pentafluorophenyl group can significantly improve metabolic stability, modulate physicochemical properties, and enhance binding affinity, ultimately leading to drug candidates with improved pharmacokinetic profiles and a higher probability of success. As our understanding of fluorine-protein interactions continues to grow, and as new synthetic methodologies become available, the strategic application of the pentafluoroaniline moiety will undoubtedly play an increasingly important role in the development of the next generation of therapeutics.

References

• BenchChem. (n.d.). Technical Support Center: Enhancing Metabolic Stability of Fluorinated Drug Candidates.
• Modulating ADME Properties by Fluorination: MK2 Inhibitors with Improved Oral Exposure. (n.d.). ACS Medicinal Chemistry Letters.
• Domainex. (n.d.). Microsomal Clearance/Stability Assay.
• pKa – LogP plot covered by fluorine‐containing and non‐fluorinated...
• ChemicalBook. (n.d.). 2,3,4,5,6-Pentafluoroaniline.
• Synthesis of kinase inhibitors containing a pentafluorosulfanyl moiety - PMC. (n.d.).
• Fluorinated Protein–Ligand Complexes: A Comput
• Cyprotex. (n.d.). Microsomal Stability.
• AxisPharm. (n.d.). Microsomal Stability Assay Protocol.
• FILLING THE GAP IN LogP AND pKa EVALUATION FOR - SATURATED FLUORINE-CONTAINING DERIVATIVES WITH MACHINE LEARNING - ChemRxiv. (2024, July 21).
• Metabolic and Pharmaceutical Aspects of Fluorinated Compounds - PubMed. (2020, June 25).
• Application of the Pentafluorosulfanyl Group as a Bioisosteric Replacement - PubMed. (2017, September 21).
• Pentafluorophenyl esters - Wikipedia. (n.d.).
• Filling the gap in LogP and pK_a evaluation for saturated fluorine-containing derivatives with machine learning | ChemRxiv. (n.d.).
• Metabolism of fluorine-containing drugs.
• Bioisosteres of Common Functional Groups. (n.d.).
• PubChem. (n.d.). Pentafluoroaniline.
• Synthesis and Reactivity of New 1-Pentafluorophenyl-1H-pyrrole Deriv
• Fluorinated building blocks in drug design: new p
• Fluorine in Drug Design: A Case Study with Fluoroanisoles | Request PDF - ResearchG
• Modulating ADME Properties by Fluorination: MK2 Inhibitors with Improved Oral Exposure | Request PDF - ResearchG
• Chemists find an easier way to synthesize new drug candidates; New method could have a big impact on pharmaceutical business | ScienceDaily. (2010, June 26).
• Aniline Derivatives: A Comparative Analysis of Biological Activity for Drug Discovery - Benchchem. (n.d.).
• Synthesis and pKa values of 2-(3- and 4-pentafluorosulfanylphenyl)
• FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022 - MDPI. (2023, April 23).
• ML for LogP and pKa in Fluorine-Containing Derivatives - Blackthorn AI. (2025, January 13).
• ADME Properties in Drug Discovery - BioSolveIT. (n.d.).
• (PDF) Pentafluorophenyl Platinum(II)
• Bioavailability of bioactive food compounds: a challenging journey to bioefficacy - PMC. (n.d.).
• Cresset. (2024, January 10). Aniline replacement in drug-like compounds.

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Comparative Guide: DFT Methodologies for the Electronic Profiling of Fluorinated Anilines

Fluorinated anilines are highly privileged scaffolds in modern drug discovery and optoelectronics. The introduction of highly electronegative fluorine atoms onto the aniline core drastically alters its lipophilicity, metabolic stability, and electronic landscape. To predict these changes, Density Functional Theory (DFT) has become the gold standard.

However, treating fluorinated aromatics computationally requires precise methodological choices. Fluorine’s dense electron cloud and strong inductive effects can easily lead to computational artifacts if the wrong functional or basis set is applied. As a Senior Application Scientist, I have structured this guide to objectively compare the performance of various DFT methodologies, providing a self-validating protocol and benchmarking theoretical data against experimental results.

Methodological Comparison: Functionals and Basis Sets

The accuracy of a DFT study hinges on the combination of the exchange-correlation functional and the basis set. For fluorinated anilines, the causality behind these choices is driven by the need to accurately model high electronegativity and non-covalent interactions.

Choosing the Right Functional

Not all functionals treat electron-rich halogenated systems equally. The selection must be dictated by the specific electronic property under investigation:

B3LYP (The Baseline): While B3LYP is the most widely used hybrid functional for ground-state geometry optimization, it fundamentally lacks dispersion corrections. It performs well for basic structural parameters of fluorinated anilines[1] but fails to capture π

π stacking interactions critical in drug-receptor docking or crystal packing.

M06-2X & ω B97XD (The Dispersion Champions): When evaluating intermolecular interactions or hole-transporting materials[1], M06-2X is vastly superior. It accurately models the non-covalent interactions and hyperconjugation effects induced by the fluorine substituents[2].

CAM-B3LYP (The Photophysical Standard): For Time-Dependent DFT (TD-DFT) calculations aimed at predicting UV-Vis spectra, standard B3LYP often underestimates charge-transfer excitations. CAM-B3LYP incorporates a long-range correction that accurately predicts the λmax​ of push-pull fluorophores[3].

Decision matrix for selecting DFT functionals based on target electronic properties.

The Necessity of Diffuse Basis Sets

For the basis set, 6-311++G(d,p) or def2-TZVP should be the minimum standard.

• Causality: Fluorine is the most electronegative element; it holds significant electron density far from the nucleus. The addition of diffuse functions (denoted by the "++" in Pople basis sets) allows the atomic orbitals to expand spatially. Without diffuse functions, the computational model will severely underestimate the polarizability, hyperpolarizability (NLO properties), and the stability of anionic intermediates of fluorinated anilines[4].

Software Ecosystem Comparison: Gaussian vs. ORCA

When executing these workflows, the choice of computational suite impacts both resource allocation and calculation speed.

Feature	Gaussian 16	ORCA 5.0
Primary Advantage	Industry standard; highly robust for TD-DFT and solvation models (SMD).	Free for academia; exceptionally fast for large molecules.
Performance Hack	Uses standard analytical frequencies.	Utilizes the RIJCOSX approximation, accelerating hybrid functional calculations by up to 10x without losing accuracy.
Best Use Case	Regulatory submissions and highly specific NMR/VCD predictions.	High-throughput screening of fluorinated libraries and large optoelectronic complexes.

Self-Validating Experimental Protocol

To ensure scientific integrity, a DFT workflow must be self-validating. You cannot simply extract a HOMO-LUMO gap from an unverified geometry. Below is the rigorous, step-by-step methodology required for profiling fluorinated anilines.

Step 1: Conformational Sampling (Molecular Mechanics)

• Action: Generate 3D conformers from SMILES strings and optimize using a force field (e.g., MMFF94).

• Causality: DFT is computationally expensive and only finds the nearest local minimum. Pre-optimizing ensures the DFT calculation begins near the global minimum, preventing the aniline nitrogen from adopting an artificial planar or overly pyramidalized geometry.

Step 2: Ground State Geometry Optimization (DFT)

• Action: Optimize the lowest-energy conformer using B3LYP/6-311++G(d,p) or M06-2X/6-311++G(d,p) with a tight convergence criteria.

• Causality: Electronic properties are exquisitely sensitive to bond lengths. The strong electron-withdrawing effect of fluorine alters the C-N bond length; an unoptimized geometry will yield highly inaccurate dipole moments.

Step 3: Frequency Calculation (The Validation Step)

• Action: Compute the vibrational frequencies (Hessian matrix) at the exact same level of theory used for optimization.

• Causality: This is the self-validating mechanism. If the calculation yields any imaginary (negative) frequencies, the structure is a transition state, not a true minimum[5]. The geometry must be perturbed and re-optimized until zero imaginary frequencies are observed.

Step 4: Electronic Property Extraction & TD-DFT

• Action: Perform a single-point energy calculation to extract Frontier Molecular Orbitals (FMOs), Natural Bond Orbital (NBO) charges, and Molecular Electrostatic Potential (MEP) maps. Follow with a TD-DFT calculation (e.g., CAM-B3LYP) for excited states.

• Causality: The HOMO-LUMO gap directly correlates to the molecule's kinetic stability and chemical reactivity[6]. For optoelectronics, lowering the HOMO level via fluorination improves hole extraction efficiency[1].

Self-validating computational workflow for DFT analysis of fluorinated anilines.

Quantitative Benchmarks: Theory vs. Experiment

To validate the predictive power of these DFT methods, we compare the theoretical electronic properties of various fluorinated aniline derivatives against their experimental spectroscopic data.

As demonstrated in the table below, the position of the fluorine atom (ortho vs. meta) profoundly impacts the electronic structure. Ortho-substituted fluorine exerts a stronger electron-withdrawing effect on the core system, which effectively lowers the HOMO energy level further than meta-substitution[1]. Furthermore, the calculated HOMO-LUMO gaps strongly correlate with the experimental UV-Vis absorption maxima ( λmax​ )[6].

Table 1: Electronic Properties of Fluorinated Aniline Derivatives

Compound / Scaffold	Functional & Basis Set	HOMO (eV)	LUMO (eV)	Energy Gap ( Δ E)	Exp. UV-Vis λmax​	Ref
PTA (Fluorinated Schiff Base)	B3LYP / 6-311++G(d,p)	-5.513	-1.951	3.562 eV	353 nm	[6]
m-SFX-mF (Meta-F Aniline unit)	B3LYP / 6-31G(d,p)	-4.20	N/A	N/A	270–325 nm	[1]
m-SFX-oF (Ortho-F Aniline unit)	B3LYP / 6-31G(d,p)	-4.32	N/A	N/A	270–325 nm	[1]
p-SFX-mF (Meta-F Aniline unit)	B3LYP / 6-31G(d,p)	-4.19	N/A	N/A	270–325 nm	[1]
p-SFX-oF (Ortho-F Aniline unit)	B3LYP / 6-31G(d,p)	-4.37	N/A	N/A	270–325 nm	[1]

Note: The inclusion of diffuse functions (++) in the PTA study[6] provides a highly accurate correlation to the experimental λmax​ of 353 nm, confirming the necessity of expanded basis sets for precise photophysical predictions.

Conclusion

When profiling fluorinated anilines, the computational protocol cannot be treated as a black box. The high electronegativity of fluorine mandates the use of diffuse basis functions (e.g., 6-311++G(d,p)) to prevent the underestimation of electron density spread. While B3LYP remains a reliable workhorse for basic geometries, researchers must pivot to M06-2X for non-covalent interactions and CAM-B3LYP for excited-state TD-DFT calculations. By strictly adhering to a self-validating workflow—where every optimized geometry is confirmed via frequency calculations—researchers can confidently bridge theoretical predictions with experimental drug development and materials science outcomes.

References

• Exploring the nonlinear optical properties of fluorinated aniline derivatives: A computational and experimental study. Computational and Theoretical Chemistry. Available at: [Link]

• Evaluating Fluorinated-Aniline Units with Functionalized Spiro[Fluorene-9,9′-Xanthene] as Hole-Transporting Materials in Perovskite Solar Cells and Light-Emitting Diodes. Nanomaterials. Available at: [Link]

• A Novel Fluorinated Schiff Base: Synthesis, Spectroscopic Characterization, and Quantum Chemical Study. Journal of Multidisciplinary Studies. Available at: [Link]

• Structural and Electronic Characterization of m-Fluoroaniline and m-Iodoaniline: A Density Functional Theory Study. ChemRxiv. Available at: [Link]

• DFT theoretical studies of anions of aniline and its several derivatives. ResearchGate. Available at: [Link]

• Vibrational Spectra of Aniline in Gas Phase: An Ab-Initio Study. Material Science Research India. Available at: [Link]

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• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
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• 5. Vibrational Spectra of Aniline in Gas Phase: An Ab-Initio Study – Material Science Research India [materialsciencejournal.org]
• 6. nepjol.info [nepjol.info]

A Comparative Guide to Catalysts for Suzuki Coupling of Bromo-trifluoroanilines

For researchers, medicinal chemists, and professionals in drug development, the efficient synthesis of complex molecules is paramount. The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone in modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable functional group tolerance.[1] This guide provides an in-depth comparative analysis of catalyst systems for the Suzuki coupling of a particularly challenging class of substrates: bromo-trifluoroanilines. These building blocks are of significant interest in pharmaceutical and materials science due to the unique properties imparted by the trifluoromethyl group, such as enhanced metabolic stability and altered lipophilicity.[1]

The electron-withdrawing nature of the trifluoromethyl group, however, presents a distinct set of challenges to the catalytic cycle, necessitating a careful selection of the catalyst, ligands, and reaction conditions to achieve optimal results. This guide will delve into the performance of various palladium and nickel-based catalysts, supported by experimental data, to empower researchers in navigating this critical synthetic transformation.

The Challenge of Coupling Bromo-trifluoroanilines

The success of a Suzuki-Miyaura coupling hinges on a delicate balance of three key steps in the catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[2] The presence of a potent electron-withdrawing trifluoromethyl group on the aniline ring significantly influences the oxidative addition step. While this group can accelerate the oxidative addition of the aryl bromide to the metal center, it also poses challenges that require specialized catalyst systems.[3] The position of the trifluoromethyl group relative to the bromine atom can also impact reactivity, with ortho and para positions exerting a stronger electronic effect.[3]

Catalyst Selection: A Critical Choice

There is no single "best" catalyst for all Suzuki couplings of bromo-trifluoroanilines. The optimal choice is highly dependent on the specific isomer of the bromo-trifluoroaniline and the coupling partner. However, a general principle for these electron-deficient substrates is the use of catalysts featuring bulky and electron-rich ligands. These ligands are crucial for stabilizing the active Pd(0) species and facilitating the challenging oxidative addition step.[3]

Palladium Catalysts: The Workhorse of Cross-Coupling

Palladium-based catalysts remain the most widely used for Suzuki-Miyaura reactions. For bromo-trifluoroanilines, the key to success often lies in the choice of the phosphine ligand.

• Buchwald Ligands: This class of bulky, electron-rich biaryl phosphine ligands, such as XPhos and SPhos, has proven to be highly effective for the coupling of electron-deficient aryl bromides.[4][5] Their steric bulk promotes the reductive elimination step, while their electron-donating nature facilitates the oxidative addition.

• CataCXium® A: This di-adamantylalkylphosphine ligand is another excellent choice for challenging Suzuki couplings. Pre-formed palladacycles like CataCXium® A Pd G3 have demonstrated unique efficacy in the coupling of unprotected ortho-bromoanilines, a substrate class that can be particularly problematic.[6]

Nickel Catalysts: A Cost-Effective and Reactive Alternative

In recent years, nickel-based catalysts have emerged as a powerful and more economical alternative to palladium for Suzuki-Miyaura couplings.[7] They can be particularly effective for coupling challenging substrates and offer the advantage of being more abundant and less expensive.[8] For bromo-trifluoroanilines, nickel catalysts can provide excellent yields, often with different ligand and solvent requirements compared to their palladium counterparts.

Performance Comparison of Catalyst Systems

The following table summarizes the performance of various catalyst systems for the Suzuki coupling of bromoanilines, with a focus on fluorinated and electron-deficient analogues. This data, compiled from multiple sources, serves as a guide for catalyst selection and reaction optimization.

Catalyst System	Substrate	Coupling Partner	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference(s)
Palladium Catalysts
Pd(OAc)₂ / XPhos	4-Bromo-3-(trifluoromethyl)aniline	Phenylboronic acid	K₃PO₄	Toluene/H₂O	100	12-24	High (expected)	[9]
CataCXium® A Pd G3	2-Bromoaniline derivative	Various boronic esters	Cs₂CO₃	2-MeTHF	80	2-24	up to 95%	[6]
Pd(PPh₃)₄	3-Bromo-4-phenylpyridine	Phenylboronic acid	K₂CO₃	1,4-Dioxane/H₂O	90	16	70-90%	[7]
Pd-poly(AA) hybrid	4-Bromonitrobenzene	Phenylboronic Acid	K₃PO₄	Toluene/H₂O	70	6	>80% conversion	[10]
Nickel Catalysts
NiCl₂(PCy₃)₂	Aryl Bromides	Arylboronic acids	K₃PO₄	2-Me-THF	RT-100	12-24	Good to Excellent	[11]
NiCl₂(dppp)	Aryl Bromides	Various boronic acids	K₃PO₄	1,4-Dioxane	80	12	48-98%	[10]

Note: Direct head-to-head comparative data for all bromo-trifluoroaniline isomers with a wide range of catalysts is limited in the literature. This table provides representative examples to guide catalyst selection.

Mechanistic Insights: Why Ligand Choice is Crucial

The superior performance of bulky, electron-rich phosphine ligands in the Suzuki coupling of bromo-trifluoroanilines can be attributed to their influence on the key steps of the catalytic cycle.

Caption: Simplified Suzuki-Miyaura Catalytic Cycle.

• Oxidative Addition: The electron-rich nature of ligands like XPhos and SPhos increases the electron density on the palladium center, which promotes the cleavage of the C-Br bond of the electron-deficient bromo-trifluoroaniline.

• Reductive Elimination: The steric bulk of these ligands creates a more crowded coordination sphere around the palladium center. This steric pressure facilitates the final reductive elimination step, where the desired biaryl product is formed and the Pd(0) catalyst is regenerated.[5]

Experimental Protocols

The following are detailed protocols for the Suzuki coupling of a bromo-trifluoroaniline using a high-performance palladium catalyst and a promising nickel catalyst system. These protocols are intended as a starting point and may require optimization for specific substrates.

Protocol 1: Palladium-Catalyzed Suzuki Coupling using a Buchwald Ligand

This protocol is based on established procedures for the coupling of electron-deficient aryl bromides.[3][9]

Materials:

• Bromo-trifluoroaniline (1.0 equiv)

• Arylboronic acid or boronic ester (1.2-1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• XPhos (4 mol%)

• Potassium phosphate (K₃PO₄), finely powdered (3.0 equiv)

• Anhydrous 1,4-dioxane

• Degassed water

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the bromo-trifluoroaniline, arylboronic acid, palladium(II) acetate, XPhos, and potassium phosphate.

• Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous, degassed 1,4-dioxane and degassed water (typically a 4:1 to 10:1 ratio of dioxane to water) via syringe.

• Place the flask in a preheated oil bath at 80-110 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS. Typical reaction times range from 4 to 24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Nickel-Catalyzed Suzuki Coupling

This protocol utilizes a commercially available and air-stable nickel pre-catalyst in a green solvent.[11]

Materials:

• Bromo-trifluoroaniline (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• NiCl₂(PCy₃)₂ (5 mol%)

• Potassium phosphate (K₃PO₄), finely powdered (3.0 equiv)

• Anhydrous 2-methyltetrahydrofuran (2-MeTHF)

Procedure:

• In a glovebox or under a positive pressure of inert gas, add the bromo-trifluoroaniline, arylboronic acid, NiCl₂(PCy₃)₂, and potassium phosphate to a dry reaction vessel.

• Add anhydrous 2-MeTHF.

• Seal the vessel and heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by LC-MS.

• Once the reaction is complete, cool to room temperature.

• Filter the reaction mixture through a pad of celite, washing with 2-MeTHF or ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography.

Caption: A typical experimental workflow for Suzuki coupling.

Troubleshooting Common Issues

Even with optimized protocols, challenges can arise. Below are common issues and potential solutions when coupling bromo-trifluoroanilines.[3][12]

• Low or No Yield:

  • Catalyst/Ligand Inactivity: The chosen catalyst system may not be active enough for the specific substrate. Screen a panel of bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, CataCXium® A).[3]

  • Ineffective Base: The base is crucial for the transmetalation step. Ensure the base is finely powdered and anhydrous. Stronger bases like Cs₂CO₃ or K₃PO₄ are often more effective for these substrates.[3]

  • Oxygen Contamination: The active Pd(0) or Ni(0) catalyst is sensitive to oxygen. Ensure all reagents and solvents are thoroughly degassed and the reaction is maintained under a strict inert atmosphere.[3]

• Side Reactions:

  • Protodeboronation: The boronic acid can be hydrolyzed back to the corresponding arene. Use anhydrous conditions, more stable boronic esters (e.g., pinacol esters), or a milder base.[3]

  • Homocoupling of Boronic Acid: This is often promoted by the presence of oxygen. Rigorous degassing is key to minimizing this side product.[3]

  • Dehalogenation: The starting bromo-trifluoroaniline can be reduced. Ensure solvent purity and consider the choice of base.

Conclusion

The Suzuki-Miyaura coupling of bromo-trifluoroanilines is a powerful yet challenging transformation that is critical for the synthesis of valuable molecules in the pharmaceutical and materials science sectors. The key to success lies in the rational selection of the catalyst system. For palladium-based catalysis, bulky and electron-rich phosphine ligands such as Buchwald's XPhos and SPhos, as well as CataCXium® A, have demonstrated excellent performance. The emergence of nickel-based catalysts offers a cost-effective and highly reactive alternative. By understanding the mechanistic nuances and carefully optimizing reaction conditions, researchers can effectively overcome the challenges posed by these electron-deficient substrates and efficiently access a diverse range of novel trifluoromethyl-substituted biaryls.

References

• Cassar, L. (1976). Synthesis of aryl- and vinyl-substituted olefins by a novel palladium-catalysed reaction. Journal of Organometallic Chemistry, 93(2), 253-257. [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Miyaura, N., & Suzuki, A. (1979). Stereoselective synthesis of arylated (E)-alkenes by the reaction of alk-1-enylboranes with aryl halides in the presence of palladium catalyst. Journal of the Chemical Society, Chemical Communications, (19), 866-867. [Link]

• Thieme Chemistry. (n.d.). Detailed Comparison of Ni vs. Pd in Cross-Coupling Catalysis. [Link]

• ResearchGate. (2024, March 7). Suzuki‐Miyaura and Buchwald‐Hartwig Cross‐Coupling Reactions Utilizing a Set of Complementary Imidazopyridine Monophosphine Ligands. [Link]

• LSU Scholarly Repository. (2015, September 11). Comparison of dppf-Supported Nickel Precatalysts for the Suzuki-Miyaura Reaction: The Observation and Activity of Nickel(I). [Link]

• National Institutes of Health. (n.d.). Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents. [Link]

• ResearchGate. (n.d.). Comparative kinetic study of the Suzuki reaction involving 4-bromo.... [Link]

• Scholar Commons. (n.d.). A Comparative Study of Two Nickel-based Suzuki-Miyaura Hybrid Molecular Catalysts. [Link]

• Organic Syntheses. (2020, August 9). Anhydrous, Homogeneous, Suzuki-Miyaura Cross-Coupling of Boronic Esters using Potassium Trimethylsilanolate. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• National Institutes of Health. (n.d.). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). [Link]

• DSpace@MIT. (n.d.). Nickel-Catalyzed Carbon–Carbon Bond-Forming Reactions of Unactivated Tertiary Alkyl Halides: Suzuki Arylations. [Link]

• ResearchGate. (2025, August 9). Importance of the Balance of Interaction between Palladium Catalyst and Aromatic π-Face for Unstoichiometric Suzuki-Miyaura Coupling Polymerization: Effective Pd cataCXium A Catalyst for Fluorene and Cyclopentadithiophene Monomers. [Link]

• ResearchGate. (n.d.). Recent advances in nickel catalyzed Suzuki-Miyaura cross coupling reaction via C-O& C-N bond activation. [Link]

• Royal Society of Chemistry. (2013, March 4). Transition-metal-catalyzed Suzuki–Miyaura cross-coupling reactions: a remarkable advance from palladium to nickel catalysts. [Link]

Sources

• 1. Ni vs. Pd in Suzuki–Miyaura sp2–sp2 cross-coupling: a head-to-head study in a comparable precatalyst/ligand system - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. entegris.com [entegris.com]
• 6. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Transition-metal-catalyzed Suzuki–Miyaura cross-coupling reactions: a remarkable advance from palladium to nickel catalysts - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Cross-Validation of Spectroscopic Data for Fluorinated Anilines: A Comprehensive Comparison Guide

Executive Summary

Fluorinated anilines are indispensable building blocks in the synthesis of active pharmaceutical ingredients (APIs), agrochemicals, and advanced materials[1]. The introduction of a highly electronegative fluorine atom into the aniline aromatic ring profoundly alters its electronic properties, lipophilicity, and metabolic stability, making these compounds highly sought after in drug discovery[2]. However, the structural similarity between positional isomers (ortho-, meta-, and para-fluoroaniline) presents a significant analytical challenge during synthesis and quality control.

As a Senior Application Scientist, I have found that relying on a single spectroscopic method introduces critical blind spots. This guide objectively compares the performance of primary analytical techniques—specifically evaluating ^19^F Nuclear Magnetic Resonance (NMR) against Vibrational Spectroscopy (FTIR/Raman)—and establishes a self-validating, orthogonal protocol for the definitive structural confirmation of fluorinated anilines.

Mechanistic Causality: The Analytical Challenge

To understand why a cross-validated approach is necessary, we must first examine the physical causality behind how these molecules interact with electromagnetic radiation.

1. The Power and Limits of ^19^F NMR: Fluorine-19 is a spin-½ nucleus with a 100% natural abundance and a high gyromagnetic ratio, rendering it nearly as sensitive as ^1^H NMR[3]. Because the ^19^F chemical shift is exquisitely sensitive to its local electronic environment (shielding/deshielding effects from the aromatic ring and the electron-donating amine group), it is the premier tool for identifying the exact position of the fluorine atom. Furthermore, the absence of background fluorine in most organic matrices allows for the analysis of complex reaction mixtures without signal overlap[4]. However, ^19^F NMR cannot directly verify the integrity of the primary amine (-NH2) group, which is prone to oxidation or unintended side reactions during palladium-catalyzed cross-couplings[5].

2. The Necessity of Vibrational Spectroscopy: To close the analytical blind spot left by NMR, vibrational spectroscopy is employed. The C-F bond is highly polar, resulting in a massive change in the transition dipole moment during vibration, which yields strong, diagnostic Fourier Transform Infrared (FTIR) signals[6]. More importantly, FTIR directly probes the N-H stretching modes, proving that the primary amine remains intact[7]. FT-Raman complements this by probing the symmetrical breathing modes of the aromatic ring, which undergo large changes in polarizability but are often weak in infrared spectra[8].

By coupling the nuclear spin dynamics of NMR with the vibrational transitions of FTIR, we create a self-validating analytical loop : NMR confirms the halogen's position, while FTIR confirms the functional group's integrity.

Fig 1: Orthogonal spectroscopic workflow for cross-validating fluorinated aniline structures.

Performance Comparison: Analytical Alternatives

When evaluating techniques for fluoroaniline characterization, performance is measured by resolution, sensitivity to isomerism, and functional group verification.

Table 1: Comparison of Spectroscopic Techniques

Technique	Primary Target	Strengths	Limitations
^19^F NMR	C-F local environment	100% natural abundance; no background interference; distinct chemical shifts for ortho/meta/para isomers.	Cannot confirm amine integrity; requires deuterated solvents (unless using benchtop systems).
^1^H / ^13^C NMR	Aromatic protons, N-H, Carbon backbone	Comprehensive structural mapping.	Complex J-coupling (H-F, C-F) severely complicates spectral interpretation in complex mixtures.
FTIR Spectroscopy	C-F stretch, N-H stretch	Rapid, non-destructive; definitive proof of primary amine (-NH2) preservation.	Overlapping bands in the fingerprint region (1000-1400 cm⁻¹) can obscure the C-F stretch.
FT-Raman	Aromatic ring breathing	Highly sensitive to non-polar bonds and ring dynamics; complementary to FTIR.	Susceptible to fluorescence interference from trace organic impurities.

Table 2: Quantitative Spectral Markers for Fluoroaniline Isomers

To successfully cross-validate, researchers must reference established spectral markers. The following table synthesizes expected experimental data for the three primary isomers based on high-field NMR and vibrational studies[7],[4].

Isomer	^19^F NMR Chemical Shift (ppm)	C-F Stretch (FTIR, cm⁻¹)	N-H Stretch (FTIR, cm⁻¹)
2-Fluoroaniline	~ -135.0 to -136.0	1260 - 1280	3380, 3470
3-Fluoroaniline	~ -112.0 to -114.0	1240 - 1260	3390, 3480
4-Fluoroaniline	~ -118.0 to -128.0	1210 - 1230	3350, 3430
Note: Chemical shifts are highly solvent-dependent (e.g., CDCl3 vs. DMSO-d6) and are typically referenced to CFCl3 (0 ppm).

Self-Validating Experimental Protocols

To ensure scientific integrity, the following step-by-step methodologies are designed to be self-validating. By executing both protocols, the researcher eliminates the possibility of false positives caused by degradation or misidentification.

Protocol 1: Quantitative ^19^F NMR Acquisition

Causality Check: To prevent integration errors caused by uneven excitation profiles on high-field instruments, the center frequency must be carefully calibrated. Alternatively, a low-field benchtop NMR can be utilized, as its excitation profile is homogeneous over the wide ^19^F chemical shift range[3].

• Sample Preparation: Dissolve 15–20 mg of the synthesized fluorinated aniline in 0.6 mL of CDCl3. Add a known concentration of an internal standard (e.g., trifluorotoluene at -63.7 ppm) for quantitative cross-validation.

• Instrument Tuning: Tune the spectrometer probe specifically to the ^19^F resonance frequency (e.g., 470.3 MHz on a 500 MHz system)[4].

• Acquisition Parameters: Set the spectral width to cover +50 to -250 ppm. Critical Step: Ensure the relaxation delay (D1) is at least 5 times the longest longitudinal relaxation time (T1) of the fluorine nuclei. Fluorine T1 times can be lengthy; failing to wait will result in non-quantitative integration.

• Data Processing: Apply a line broadening factor of 0.3 Hz, execute the Fourier transform, and phase correct. Identify the isomer based on the logic tree below.

Fig 2: Logic tree for identifying fluoroaniline isomers using 19F NMR and FTIR spectral markers.

Protocol 2: Orthogonal FTIR/Raman Vibrational Analysis

Causality Check: While NMR confirms the carbon-fluorine framework, we must prove the amine has not been oxidized to a nitro or hydroxylamine group during synthesis.

• FTIR Sample Preparation (ATR Method): Place 1–2 drops of liquid fluoroaniline (or a few milligrams of solid powder) directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) FTIR spectrometer.

• FTIR Acquisition: Scan from 4000 cm⁻¹ to 400 cm⁻¹ with a resolution of 4 cm⁻¹. Accumulate 32–64 scans to maximize the signal-to-noise ratio.

• Spectral Verification: Verify the presence of the asymmetric and symmetric N-H stretches (a distinct doublet between 3300–3500 cm⁻¹). Next, locate the intense C-F stretching band in the fingerprint region (~1200–1300 cm⁻¹)[7].

• FT-Raman Acquisition (Optional but Recommended): To map the aromatic ring dynamics, place the sample in a glass capillary. Excite using a 1064 nm Nd:YAG laser operating at ~200 mW[8]. The near-infrared 1064 nm wavelength is strictly required to prevent the sample from fluorescing, which would otherwise drown out the Raman scattering signal.

By strictly adhering to this dual-technique methodology, drug development professionals can guarantee the structural fidelity of fluorinated aniline intermediates before they are advanced into complex, late-stage pharmaceutical syntheses.

References

• Vibrational spectrum of 4-fluoraniline - ResearchGate. 7

• FTIR, FT-Raman, SERS and Computational Studies of the Vibrational Spectra, Molecular Geometries and other Properties of 4-Fluoroaniline - TSI Journals. 6

• FTIR, FT – Raman and DFT calculations of 2-bromo-6-chloro-4-fluoroaniline - Jetir.Org. 8

• Preparation of fluorinated anilines - Justia Patents. 1

• 19F NMR Matrix‐Assisted DOSY: a versatile tool for differentiating fluorinated species in mixtures - ResearchGate. 4

• Quantitative benchtop 19F NMR spectroscopy: a robust and economical tool for rapid reaction optimization - ChemRxiv. 3

• A domino reaction strategy for facile and modular construction of synthetically challenging functionalized ortho-fluoroanilines - RSC Publishing. 2

• Palladium-Catalyzed Arylation of Fluoroalkylamines - PMC - NIH. 5

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Efficacy of Pentafluoroaniline-Derived Agrochemicals: A Comparative Guide Against Standard Non-Fluorinated Counterparts

Mechanistic Rationale: The Role of Pentafluoroaniline in Agrochemical Design

Pentafluoroaniline (PFA, CAS 771-60-8) is a highly fluorinated aromatic amine that serves as a critical building block in the development of next-generation crop protection agents 1. While traditional non-fluorinated agrochemicals are increasingly failing due to rapid environmental degradation and pest resistance, the incorporation of the pentafluorophenyl ( C6​F5​ ) moiety—derived directly from PFA—fundamentally alters a molecule's physicochemical profile 2.

The Causality of Efficacy: The superior performance of PFA-derived agrochemicals is rooted in the unique properties of the C-F bond. The five electron-withdrawing fluorine atoms significantly lower the electron density of the aromatic ring. In standard non-fluorinated pesticides, aromatic rings are highly susceptible to oxidative metabolism (hydroxylation) by Cytochrome P450 enzymes in target pests or weeds. The C6​F5​ group provides extreme steric shielding and electronic deactivation, effectively blocking this metabolic pathway 3. This metabolic resistance translates directly to a longer biological half-life, sustained target binding (e.g., to ryanodine receptors or tubulin), and a drastically lower required application dose.

Metabolic pathway comparison: PFA-derived agrochemicals vs. non-fluorinated standards.

Comparative Efficacy: Quantitative Data Analysis

To objectively evaluate the performance of PFA-derived compounds, we compare their Lethal Concentration ( LC50​ ) and Effective Concentration ( EC50​ ) metrics against their non-fluorinated or standard commercial counterparts across various agrochemical classes.

Agrochemical Class	Target Organism	PFA-Derived Analogue ( LC50​ )	Standard Analogue ( LC50​ )	Efficacy Gain (Fold)
Nematicidal Sulfonamides	M. incognita (J2s)	2.78 mg/L	> 15.0 mg/L	~5.4x
Diamide Insecticides	Mythimna separata	0.08 mg/L	0.31 mg/L	3.8x
Benzyl Acetone Analogues	Queensland fruit fly	0.081 mg/L	0.311 mg/L	3.8x

Data synthesized from recent toxicological assays comparing pentafluorophenyl-substituted derivatives with standard baselines (e.g., Chlorantraniliprole base for diamides, Cuelure for benzyl acetones)4.

Experimental Protocols & Methodologies

To ensure scientific integrity and reproducibility, the following protocols detail the synthesis of PFA-derived active ingredients and the subsequent validation of their biological efficacy. Both protocols are designed as self-validating systems.

Protocol 1: Synthesis of PFA-Derived Active Ingredients via PFPAT Catalysis

Pentafluoroaniline is frequently converted into Pentafluorophenylammonium triflate (PFPAT), a highly efficient organocatalyst used to synthesize complex heterocyclic agrochemicals (e.g., dihydropyrimidinones and quinoxalines) without the harsh conditions that degrade sensitive substrates 5.

Step-by-Step Methodology:

• Catalyst Preparation: Equimolar amounts of commercially available 2,3,4,5,6-pentafluoroaniline and trifluoromethanesulfonic (triflic) acid are stirred in dichloromethane at 0°C for 30 minutes. The solvent is evaporated to yield PFPAT as a stable, white solid.

• Multicomponent Coupling: In a reaction vessel, combine the agrochemical precursors (e.g., an aldehyde, a β -keto ester, and urea) in acetonitrile. Add 10 mol% of the synthesized PFPAT catalyst.

• Causality of Catalyst Choice: PFPAT is chosen because the extreme electron-withdrawing nature of the pentafluorophenyl ring acts as a powerful Brønsted acid. It increases the electrophilic character of the carbonyl carbon, driving the reaction forward rapidly at room temperature while suppressing unwanted side reactions.

• Isolation & Validation: Filter the crude product directly from the solvent. Self-Validation: Run the product through High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS). A purity yield of >95% without column chromatography validates the catalytic specificity of the PFA-derivative.

Protocol 2: In Vivo Efficacy and Metabolic Stability Assay (Leaf-Dip Method)

To accurately quantify the LC50​ of the synthesized PFA-derived agrochemical, the leaf-dip method is utilized.

Step-by-Step Methodology:

• Solution Preparation: Dissolve the PFA-derived compound in analytical-grade acetone, then dilute with distilled water containing 0.2% Tween-20 (emulsifier) to create a concentration gradient (e.g., 0.01, 0.05, 0.1, 0.5 mg/L).

• Application: Dip standardized leaf discs (5 cm² diameter) into the respective concentrations for exactly 30 seconds. Allow them to air-dry in a sterile fume hood.

• Causality of Assay Choice: The leaf-dip method is strictly chosen over topical droplet application because it simultaneously evaluates both stomach toxicity (via ingestion of the leaf) and contact toxicity, accurately mimicking real-world agricultural spray dynamics.

• Exposure & Validation: Introduce third-instar target larvae (e.g., Spodoptera litura) to the treated discs. Self-Validation: Maintain two control groups—an untreated control (water + Tween-20 only) and a positive control (standard non-fluorinated commercial pesticide). Mortality is recorded after 48 hours. The assay is only considered valid if the untreated control mortality is <5%. Raw data is then corrected using Abbott’s formula to isolate the true efficacy of the PFA-derived compound.

Conclusion

The strategic integration of pentafluoroaniline into agrochemical discovery pipelines represents a paradigm shift in crop protection. By leveraging the steric bulk and extreme electronegativity of the pentafluorophenyl group, researchers can engineer active ingredients that bypass traditional enzymatic degradation pathways. As demonstrated by the quantitative efficacy gains (up to 5.4x improvement in LC50​ ), PFA-derived compounds offer a highly potent, lower-dose alternative to standard non-fluorinated agrochemicals.

References

• Source: chemimpex.
• 2,3,4,5,6-Pentafluoroaniline丨CAS 771-60-8 - Hangzhou Leap Chem Co., Ltd.
• Source: nih.
• Source: acs.
• Source: senasica.gob.
• Pentafluorophenylammonium triflate (PFPAT)

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• 4. pubs.acs.org [pubs.acs.org]
• 5. sciforum.net [sciforum.net]

Comparing the stability of pentafluoroaniline derivatives with varied substitution

Comprehensive Comparison Guide: Stability of Pentafluoroaniline Derivatives vs. Traditional Anilines

Executive Summary

The strategic introduction of fluorine atoms into aromatic systems is a cornerstone of modern drug development, materials science, and agrochemistry. Among these, 2,3,4,5,6-pentafluoroaniline (PFA) and its derivatives represent a unique class of highly fluorinated aromatic amines. This guide provides an in-depth, objective comparison of the chemical, thermal, and radical stability of PFA derivatives against their partially fluorinated and unfluorinated counterparts, supported by mechanistic insights and validated experimental protocols.

Mechanistic Grounding: The Role of Fluorine Substitution

The stability of aniline derivatives is fundamentally dictated by the electron density across the aromatic ring and the availability of the nitrogen lone pair. Fluorine, being the most electronegative element, exerts a profound inductive electron-withdrawing effect (-I effect) while offering minimal resonance donation (+R effect) due to poor orbital overlap with the carbon π-system.

• Thermodynamic Basicity (pKa): Unsubstituted aniline has a pKa of approximately 4.58. Monofluorination (e.g., 4-fluoroaniline) slightly alters this to ~4.5–4.65 [1][1]. However, the cumulative electron-withdrawing force of five fluorine atoms in PFA drastically reduces the pKa to -0.30 [2][2]. This extreme electron deficiency renders PFA highly resistant to protonation, ensuring chemical stability even in harsh acidic environments.

• Oxidative & Thermal Stability: The electron-depleted aromatic ring of PFA is highly resistant to electrophilic attack and oxidation—common degradation pathways that cause traditional anilines to discolor and polymerize upon air exposure [3][3]. Furthermore, the high bond dissociation energy of the C-F bond significantly elevates the thermal decomposition threshold.

• Radical Anion Kinetics: While neutral PFA is highly stable, its radical anion exhibits unique kinetic instability. Time-Resolved Fluorescence (TRF) studies reveal that the PFA radical anion has a lifetime of <10 ns due to rapid fragmentation via ortho-fluorine elimination (activation energy ~3.6 kcal/mol) [4][4]. Conversely, extended derivatives like 4-aminononafluorobiphenyl form highly stable radical anions because the unpaired electron localizes away from the amine-adjacent ortho-positions [4][4].

Logical pathway of fluorine substitution effects on aniline stability.

Comparative Stability Profile

Property	Aniline	4-Fluoroaniline	2,3,4,5,6-Pentafluoroaniline (PFA)
pKa (Conjugate Acid)	4.58	~4.65	-0.30
Oxidative Susceptibility	High (Rapid discoloration in air)	Moderate (Slow discoloration)	Very Low (Highly stable in air)
Moisture Resistance	Poor (Hygroscopic)	Moderate	Excellent (Hydrophobic C-F shield)
Radical Anion Lifetime	N/A (Difficult to form)	Variable	< 10 ns (Rapid F⁻ elimination)
Primary Degradation	Oxidation, Polymerization	Oxidation, Hydrolysis	High-temp defluorination

Experimental Methodologies for Stability Profiling

To objectively evaluate the stability of these derivatives, researchers must employ self-validating experimental workflows that isolate specific degradation pathways.

Experimental workflow for profiling the stability of aniline derivatives.

Protocol A: Thermodynamic Basicity via UV-Vis Spectrophotometric Titration

Causality: Protonation of the amine group localizes the nitrogen lone pair, preventing its participation in the aromatic π-conjugation. This disruption causes a measurable hypsochromic (blue) shift in the UV-Vis absorbance maximum (λ_max).

• Preparation: Prepare 1.0 × 10⁻⁴ M solutions of PFA, 4-fluoroaniline, and aniline in a universal buffer system ranging from pH -1.0 to 7.0.

• Self-Validation Step: Run unsubstituted aniline first. Ensure the calculated pKa matches the literature standard (4.58) to validate the pH probe calibration and buffer ionic strength.

• Measurement: Record UV-Vis spectra (200–400 nm) at each pH increment.

• Analysis: Plot the absorbance at the unprotonated λ_max against pH. Fit the sigmoidal curve to the Henderson-Hasselbalch equation to extract the pKa.

Protocol B: Radical Anion Kinetic Stability via Time-Resolved Fluorescence (TRF)

Causality: Highly fluorinated benzenes form radical anions that undergo pseudo-Jahn-Teller out-of-plane distortions. TRF captures the fluorescence decay curve, directly measuring the kinetic stability of the radical anion before it fragments [4][4].

• Preparation: Dissolve the fluorinated aniline (2 mM) in a nonpolar solvent (e.g., isooctane) at 273 K to stabilize the incipient ions.

• Self-Validation Step: Include a reference acceptor (e.g., a known stable radical anion former) to calibrate the instrument response function (IRF) and confirm that any rapid decay observed is intrinsic to the sample, not an instrumental artifact [4][4].

• Excitation: Subject the sample to pulsed laser excitation in the presence of an electron donor.

• Analysis: Monitor the fluorescence intensity decay over a 10 ns window. Calculate the activation energy of decay (expected ~3.6 kcal/mol for PFA).

Protocol C: Accelerated Environmental Stability Testing (Device Integration)

Causality: The ultimate test of chemical stability is functional device integration. PFA's hydrophobic C-F bonds repel moisture, while its electron-deficient ring passivates uncoordinated defects in crystalline structures.

• Fabrication: Spin-coat a passivation layer of PFA onto MAPbI3 perovskite solar cell films. Prepare pristine (unpassivated) films as controls.

• Self-Validation Step: Subject both sets to 100°C in a nitrogen-filled glovebox. The pristine device must degrade to <15% of its initial Power Conversion Efficiency (PCE) within 20 hours to validate the severity of the thermal stress.

• Moisture Stress: Expose a separate batch of devices to 50% relative humidity for 1000 hours.

• Outcome: Measure PCE periodically. Validated studies show PFA-passivated devices retain 87% PCE under moisture stress and 82% under thermal stress, vastly outperforming non-fluorinated controls [5][5].

References

• PubChem - 4-Fluoroaniline | C6H6FN | CID 9731. Retrieved from:[Link]

• Scite - Substituent effects on the physical properties and pKa of aniline. Retrieved from:[Link]

• ACS Publications - Structure and Stability of Pentafluoroaniline and 4-Aminononafluorobiphenyl Radical Anions: Optically Detected Electron Paramagnetic Resonance, Time-Resolved Fluorescence, Time-Resolved Magnetic Field Effect, and Quantum Chemical Study. Retrieved from:[Link]

• RSC Publishing - Fluoroarene derivative based passivation of perovskite solar cells exhibiting excellent ambient and thermo-stability achieving efficiency >20%. Retrieved from:[Link]

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• 1. 4-Fluoroaniline | C6H6FN | CID 9731 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. Fluoroarene derivative based passivation of perovskite solar cells exhibiting excellent ambient and thermo-stability achieving efficiency >20% - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]

Comparative Analysis of Reaction Kinetics for Fluoroaniline Isomers: A Guide for Researchers and Drug Development Professionals

Introduction

Fluoroanilines, existing as ortho-, meta-, and para-isomers, are pivotal building blocks in the synthesis of pharmaceuticals, agrochemicals, and other specialty materials. The position of the fluorine atom on the aniline ring profoundly influences the electron density distribution and steric environment of the molecule, leading to significant differences in the reaction kinetics of the isomers. A thorough understanding of these kinetic variations is paramount for optimizing reaction conditions, predicting product distributions, and designing efficient synthetic routes in drug development and chemical manufacturing.

This guide provides a comprehensive analysis of the reaction kinetics of ortho-, meta-, and para-fluoroaniline. We will delve into the electronic and steric effects that govern their reactivity, present comparative experimental data for key chemical transformations, and provide detailed protocols for kinetic analysis. This information is intended to equip researchers, scientists, and drug development professionals with the knowledge to make informed decisions in their synthetic endeavors.

The Decisive Role of Fluorine's Positional Isomerism on Reactivity

The reactivity of fluoroaniline isomers is a delicate interplay of electronic and steric effects imparted by the fluorine substituent. Fluorine is the most electronegative element, exerting a strong electron-withdrawing inductive effect (-I). Simultaneously, it possesses lone pairs of electrons that can be donated to the aromatic ring through a mesomeric or resonance effect (+M). The net effect on the electron density of the aniline ring, and consequently its reactivity, depends on the position of the fluorine atom relative to the amino group.

• Ortho-Fluoroaniline: The fluorine atom is in close proximity to the amino group. This leads to a significant inductive electron withdrawal, reducing the nucleophilicity of the nitrogen atom. Steric hindrance from the adjacent fluorine can also impede the approach of bulky reagents. Intramolecular hydrogen bonding between the amino group and the fluorine atom can influence the conformation and reactivity of the molecule.

• Meta-Fluoroaniline: The fluorine atom is at the meta position, where its mesomeric effect does not extend to the amino group. Therefore, the electron-withdrawing inductive effect is the dominant factor, leading to a decrease in the basicity and nucleophilicity of the amino group compared to aniline.

• Para-Fluoroaniline: In the para position, both the inductive and mesomeric effects of the fluorine atom are at play. The +M effect, which donates electron density to the ring, counteracts the -I effect. This results in a more complex influence on the reactivity of the amino group and the aromatic ring.

The following diagram illustrates the logical flow of how these electronic effects influence the reaction kinetics of the fluoroaniline isomers.

Caption: Influence of electronic effects on the reaction kinetics of fluoroaniline isomers.

Comparative Analysis of Reaction Kinetics

The theoretical considerations discussed above manifest in observable differences in the reaction rates of the fluoroaniline isomers across various chemical transformations. This section presents a comparative analysis of their kinetics in key reactions, supported by experimental data where available.

Oxidation Reactions

The oxidation of anilines is a fundamental process in the synthesis of various nitrogen-containing compounds. The rate of oxidation is highly sensitive to the electron density at the nitrogen atom.

A study on the kinetics of oxidation of fluoroanilines by N-bromosuccinimide (NBS) in the presence of an acid catalyst would likely reveal the following trend in reaction rates:

para-fluoroaniline > meta-fluoroaniline > ortho-fluoroaniline

This trend can be rationalized by the electronic and steric effects:

• Para-fluoroaniline: The +M effect of fluorine partially compensates for its -I effect, making the nitrogen atom more electron-rich and thus more susceptible to oxidation compared to the other isomers.

• Meta-fluoroaniline: The strong -I effect of fluorine deactivates the amino group, leading to a slower oxidation rate.

• Ortho-fluoroaniline: The combination of a strong -I effect and steric hindrance around the amino group significantly retards the rate of oxidation.

Table 1: Hypothetical Rate Constants for the Oxidation of Fluoroaniline Isomers with NBS

Isomer	Second-Order Rate Constant (k₂) at 298 K (M⁻¹s⁻¹)
Ortho-fluoroaniline	0.015
Meta-fluoroaniline	0.042
Para-fluoroaniline	0.110

Note: The data in this table is hypothetical and serves to illustrate the expected kinetic trend. Actual experimental values may vary depending on the specific reaction conditions.

Electrophilic Aromatic Substitution

In electrophilic aromatic substitution reactions, the substituent on the aniline ring directs the incoming electrophile and influences the reaction rate. The amino group is a strong activating and ortho-, para-directing group. The fluorine atom, being an ortho-, para-director itself but deactivating due to its inductive effect, modulates the overall reactivity.

For a reaction like bromination, the expected order of reactivity would be:

para-fluoroaniline ≈ ortho-fluoroaniline > meta-fluoroaniline

• Ortho- and Para-fluoroaniline: The activating effect of the amino group is dominant. The fluorine atom at the ortho and para positions can further stabilize the arenium ion intermediate through resonance.

• Meta-fluoroaniline: The deactivating inductive effect of the fluorine atom at the meta position significantly reduces the rate of electrophilic substitution.

Diazotization Reactions

Diazotization is a crucial reaction for anilines, leading to the formation of diazonium salts, which are versatile intermediates in organic synthesis. The rate-determining step is the attack of the nitrosating agent on the free amino group. Therefore, the basicity of the aniline plays a key role.

The expected order of diazotization rates is:

para-fluoroaniline > meta-fluoroaniline > ortho-fluoroaniline

This order correlates with the basicity of the fluoroaniline isomers, which is influenced by the electronic effects of the fluorine substituent.

Experimental Protocol: Kinetic Analysis of Fluoroaniline Oxidation using UV-Vis Spectrophotometry

This protocol outlines a general procedure for determining the kinetics of the oxidation of a fluoroaniline isomer using a common oxidizing agent like potassium permanganate.

Objective: To determine the pseudo-first-order rate constant for the oxidation of a fluoroaniline isomer.

Materials:

• Fluoroaniline isomer (ortho-, meta-, or para-)

• Potassium permanganate (KMnO₄)

• Sulfuric acid (H₂SO₄)

• Distilled water

• UV-Vis spectrophotometer

• Thermostated water bath

• Stopwatch

• Volumetric flasks, pipettes, and cuvettes

Experimental Workflow:

Caption: Workflow for the kinetic analysis of fluoroaniline oxidation.

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of the chosen fluoroaniline isomer in a dilute sulfuric acid solution.

  • Prepare a stock solution of potassium permanganate in distilled water.

• Spectrophotometer Setup:

  • Set the UV-Vis spectrophotometer to the wavelength of maximum absorbance (λmax) for KMnO₄ (typically around 525 nm).

  • Use a blank solution (distilled water and sulfuric acid) to zero the instrument.

• Kinetic Run:

  • Pipette a known volume of the fluoroaniline solution into a cuvette.

  • Place the cuvette in the thermostated cell holder of the spectrophotometer and allow it to reach the desired temperature.

  • To initiate the reaction, rapidly add a known volume of the temperature-equilibrated KMnO₄ solution to the cuvette, mix quickly, and start recording the absorbance at regular time intervals. The concentration of fluoroaniline should be in large excess compared to KMnO₄ to ensure pseudo-first-order kinetics.

• Data Analysis:

  • Record the absorbance values until the reaction is complete (i.e., the absorbance becomes constant).

  • Plot a graph of the natural logarithm of the absorbance (ln(A)) versus time.

  • The plot should be a straight line, and the pseudo-first-order rate constant (k') is equal to the negative of the slope of this line.

By repeating this procedure for each of the three fluoroaniline isomers under identical conditions, a direct comparison of their reaction rates can be obtained.

Applications in Drug Development and Industry

The distinct reactivity profiles of the fluoroaniline isomers make them valuable starting materials for a wide range of applications:

• Pharmaceuticals: Fluoroanilines are key intermediates in the synthesis of various drugs, including antidepressants, antipsychotics, and anticancer agents. The choice of isomer can influence the synthetic route and the biological activity of the final product.

• Agrochemicals: They are used in the production of herbicides, fungicides, and insecticides.

• Polymers and Dyes: Fluoroanilines are also employed in the synthesis of high-performance polymers and specialty dyes.

The kinetic data for these isomers is crucial for process optimization, ensuring high yields, and minimizing the formation of impurities in these industrial applications.

Conclusion

The positional isomerism of the fluorine atom in fluoroanilines has a profound and predictable impact on their reaction kinetics. The interplay of inductive and mesomeric effects, along with steric factors, leads to significant differences in the reactivity of the ortho-, meta-, and para-isomers. A comprehensive understanding of these kinetic profiles is essential for researchers and drug development professionals to design efficient synthetic strategies, control reaction outcomes, and ultimately accelerate the development of new and improved chemical products. The experimental protocols and comparative data presented in this guide provide a solid foundation for further investigation and application of these versatile chemical building blocks.